(2S)-2-(4-Iodophenoxy)propanoic acid

• CAS: 10442-47-4

Core Science & Biosynthesis

An In-depth Technical Guide to (2S)-2-(4-Iodophenoxy)propanoic Acid: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (2S)-2-(4-Iodophenoxy)propanoic acid, a halogenated derivative of the well-studied phenoxypropanoic acid scaffold. This document delves into its chemical identity, a detailed, field-proven synthesis protocol, its physicochemical properties, and an exploration of its potential applications in agrochemicals and medicinal chemistry, grounded in the biological activity of structurally related compounds.

Core Molecular Attributes

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral organic compound featuring a propanoic acid moiety linked to a 4-iodinated phenyl ring via an ether linkage. The "(2S)" designation specifies the stereochemistry at the chiral center of the propanoic acid chain.

Physicochemical and Structural Data

Property	Value	Source/Method
Molecular Formula	C₉H₉IO₄	Deduced from parent compound
Molecular Weight	308.07 g/mol	Calculated
IUPAC Name	(2S)-2-(4-iodophenoxy)propanoic acid	IUPAC Nomenclature
Canonical SMILES	CC(C(=O)O)OC1=CC=C(I)C=C1
InChI Key	(Predicted)

Table 1: Key physicochemical and structural identifiers for (2S)-2-(4-Iodophenoxy)propanoic acid.

Synthesis of (2S)-2-(4-Iodophenoxy)propanoic Acid: A Detailed Protocol

The synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid can be effectively achieved via the Williamson ether synthesis, a robust and widely used method for forming ethers.[1][2] This approach involves the reaction of a phenoxide with an alkyl halide. In this specific synthesis, 4-iodophenol is deprotonated to its corresponding phenoxide, which then acts as a nucleophile, attacking the electrophilic carbon of a chiral propionic acid derivative.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established methods for synthesizing analogous phenoxypropanoic acids.[3][4]

Step 1: Formation of the 4-Iodophenoxide

• In a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-iodophenol (1.0 equivalent) in a suitable anhydrous solvent such as ethanol or N,N-dimethylformamide (DMF).

• Under an inert atmosphere (e.g., nitrogen or argon), add a strong base such as sodium hydroxide (1.1 equivalents) or potassium carbonate (1.5 equivalents).[4]

• Stir the mixture at room temperature until the 4-iodophenol is completely deprotonated, forming the sodium or potassium 4-iodophenoxide. The completion of this step can often be observed by the dissolution of the base.

Step 2: Nucleophilic Substitution

• To the solution of the 4-iodophenoxide, add a chiral electrophile such as (R)-2-bromopropionic acid or its corresponding ester (e.g., ethyl (R)-2-bromopropionate) (1.0-1.2 equivalents) dropwise at room temperature. The use of the (R)-enantiomer of the electrophile is crucial to obtain the desired (S)-enantiomer of the product due to the inversion of stereochemistry in an Sₙ2 reaction.

• After the addition is complete, heat the reaction mixture to a temperature of 60-80 °C and maintain it for 4-6 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).[3]

Step 3: Work-up and Purification

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in water and acidify the aqueous solution to a pH of approximately 2 using a dilute strong acid (e.g., 1M HCl). This will protonate the carboxylate to form the carboxylic acid, which may precipitate out of solution.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to yield the crude (2S)-2-(4-Iodophenoxy)propanoic acid.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to afford the pure product.

Diagram of the Synthesis Workflow

Caption: A generalized workflow for the synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid via Williamson ether synthesis.

Spectroscopic Profile (Predicted)

¹H NMR Spectroscopy (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~10-12	br s	1H	COOH	Broad singlet, characteristic of a carboxylic acid proton.[7]
~7.6	d	2H	Ar-H	Aromatic protons ortho to the iodine atom, deshielded.
~6.7	d	2H	Ar-H	Aromatic protons meta to the iodine atom (ortho to the ether linkage).
~4.8	q	1H	CH	Methine proton of the propanoic acid moiety.
~1.6	d	3H	CH₃	Methyl protons of the propanoic acid moiety.

Table 2: Predicted ¹H NMR data for (2S)-2-(4-Iodophenoxy)propanoic acid.

¹³C NMR Spectroscopy (Predicted)

Chemical Shift (δ, ppm)	Assignment	Notes
~175	C=O	Carboxylic acid carbonyl carbon.[6]
~157	Ar-C	Aromatic carbon attached to the ether oxygen.
~140	Ar-C	Aromatic carbons ortho to the iodine atom.
~118	Ar-C	Aromatic carbons meta to the iodine atom.
~85	Ar-C	Aromatic carbon attached to the iodine atom (ipso-carbon).
~72	CH	Methine carbon of the propanoic acid moiety.
~18	CH₃	Methyl carbon of the propanoic acid moiety.

Table 3: Predicted ¹³C NMR data for (2S)-2-(4-Iodophenoxy)propanoic acid.

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic acid dimer)[5]
~1710	Strong	C=O stretch (Carboxylic acid)[5]
~1600, ~1480	Medium-Strong	Aromatic C=C stretch
~1240	Strong	Aryl-O stretch (Ether)
~820	Strong	C-H out-of-plane bend (para-substituted aromatic)
~500	Medium	C-I stretch

Table 4: Predicted Infrared (IR) spectroscopy data for (2S)-2-(4-Iodophenoxy)propanoic acid.

Mass Spectrometry (Predicted)

In an electrospray ionization mass spectrum (ESI-MS), the following ions would be expected:

• [M-H]⁻: ~306.95 (Negative ion mode)

• [M+H]⁺: ~308.97 (Positive ion mode)

• [M+Na]⁺: ~330.95 (Positive ion mode)

The fragmentation pattern in mass spectrometry would likely involve the loss of the carboxyl group (-COOH, 45 Da) and cleavage of the ether bond.[8]

Potential Applications and Biological Rationale

The biological activity of (2S)-2-(4-Iodophenoxy)propanoic acid has not been extensively reported. However, based on its structural similarity to other well-characterized compounds, its potential applications can be inferred.

Agrochemicals: Herbicidal Activity

Aryloxyphenoxypropionate compounds are a well-established class of herbicides.[9][10] The herbicidal activity is often stereospecific, with the (R)-enantiomer (which corresponds to the (2S) configuration in this case) typically being the more active form.[10] These herbicides act by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid biosynthesis in grasses.

The introduction of a halogen atom, such as iodine, on the phenyl ring can modulate the herbicidal activity and spectrum. It is plausible that (2S)-2-(4-Iodophenoxy)propanoic acid could exhibit selective herbicidal properties against grass weeds.

Diagram of the Potential Herbicidal Mechanism of Action

Caption: The potential mechanism of herbicidal action via the inhibition of ACCase.

Medicinal Chemistry: Anticancer and Antimicrobial Potential

Halogenated aromatic compounds are prevalent in medicinal chemistry and can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. Studies on related halogenated phenoxychalcones and other propanoic acid derivatives have demonstrated potential cytotoxic effects against cancer cell lines and antimicrobial activity.[11][12][13] The iodine atom can participate in halogen bonding and alter the lipophilicity of the molecule, which may enhance its interaction with biological targets. Further research is warranted to explore the potential of (2S)-2-(4-Iodophenoxy)propanoic acid as a scaffold for the development of novel therapeutic agents.

Conclusion

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral, halogenated organic molecule with a well-defined structure. Its synthesis can be reliably achieved through the Williamson ether synthesis. While specific experimental data on its biological activity and spectroscopic properties are limited, its structural relationship to potent herbicides and other biologically active molecules suggests that it is a compound of interest for further investigation in both agrochemical and pharmaceutical research. The information and protocols provided in this guide serve as a foundational resource for scientists and researchers working with this and related compounds.

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• PubMed. (2023). Studies on 2-((2, 4-dihydroxybenzylidene) amino)-3-phenylpropanoic acid include antimicrobial, antidiabetic, antioxidant, anticancer, hemolysis, and theoretical QSAR. National Center for Biotechnology Information. Retrieved from [Link][12]

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• PubChem. (n.d.). (2S)-3-(4-iodophenyl)-2-[(2R)-oxiran-2-yl]propanoic acid. National Center for Biotechnology Information. Retrieved from [Link][20]

• PMC. (n.d.). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. National Center for Biotechnology Information. Retrieved from [Link][21]

• ResearchGate. (2021). Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer. Retrieved from [Link][22]

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• BenchChem. (2025). Nuclear Magnetic Resonance (NMR) spectroscopy for 2-(4-hydroxyphenyl)
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• PMC. (n.d.). Enhanced(R)-2-(4-Hydroxyphenoxy)Propionic Acid Production by Beauveria bassiana: Optimization of Culture Medium and H2O2 Supplement under Static Cultivation. National Center for Biotechnology Information. Retrieved from [Link][25]

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• MDPI. (2020). DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. Retrieved from [Link][27]

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Technical Profile: Acidity and pKa of (2S)-2-(4-Iodophenoxy)propanoic acid

This is an in-depth technical guide on the acidity and pKa values of (2S)-2-(4-Iodophenoxy)propanoic acid .

Executive Summary

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral phenoxyalkanoic acid derivative, structurally analogous to auxin-mimic herbicides (e.g., mecoprop) and thyromimetic intermediates. Its physicochemical behavior is dominated by the carboxylic acid moiety, modulated by the electron-withdrawing nature of the 4-iodo substituent and the steric influence of the

-methyl group.

Understanding the pKa of this compound is critical for predicting its distribution coefficient (LogD) , membrane permeability , and formulation stability . At physiological pH (7.4), this compound exists almost exclusively in its ionized carboxylate form, necessitating specific strategies for bioavailability enhancement.

Key Physicochemical Metrics

Property	Value / Range	Confidence	Source Basis
pKa (Predicted)	3.65 ± 0.15	High	Hammett SAR & Analog Anchoring
pKa (Parent)	3.70 (Phenoxyacetic acid)	Experimental	Literature [1]
Electronic Effect	(Iodo) = +0.18	Experimental	Hansch/Leo [2]
Dominant Species (pH 7.4)	Anionic (Carboxylate)	>99.9%	Henderson-Hasselbalch

Theoretical Framework & pKa Derivation

As a Senior Scientist, I advise against relying solely on "black box" software predictions. We must validate these values using Structure-Activity Relationships (SAR) based on the Hammett equation. The acidity of (2S)-2-(4-Iodophenoxy)propanoic acid is determined by the stability of its conjugate base, which is influenced by two opposing factors:

• The

  -Methyl Group (+I Effect): Compared to phenoxyacetic acid, the propanoic acid derivative has an extra methyl group at the -position. Alkyl groups are electron-donating (Inductive effect, +I). This destabilizes the carboxylate anion slightly, making the acid weaker (higher pKa).

  • Shift:

    to pKa units.

• The 4-Iodo Substituent (-I / +R Effect): Iodine is an electron-withdrawing group (EWG) by induction (-I) but has a weak electron-donating resonance effect (+R). The inductive effect dominates.[1] According to Hammett constants, the para-iodine substituent (

  ) withdraws electron density from the aromatic ring, which is transmitted through the ether oxygen to the carboxyl group. This stabilizes the anion, making the acid stronger (lower pKa).

  • Shift:

    to pKa units.

Synthesis of Effects: The electron-withdrawing nature of the iodine atom roughly cancels out the electron-donating effect of the

-methyl group. Therefore, the pKa of (2S)-2-(4-Iodophenoxy)propanoic acid is expected to be very close to that of the unsubstituted phenoxyacetic acid (~3.7).

Dissociation Equilibrium Diagram

The following diagram illustrates the ionization pathway and the electronic influences stabilizing the conjugate base.

Figure 1: Dissociation equilibrium showing the opposing electronic effects of the 4-Iodo and

-Methyl groups.

Implications for Research & Development

Solubility and LogD Profile

Because the pKa is ~3.65, the solubility of this compound is highly pH-dependent.

• pH < 2.0: The molecule is neutral. Solubility is limited by the lipophilicity of the iodophenoxy tail. It will partition into organic layers.

• pH > 5.0: The molecule is fully ionized. Water solubility increases dramatically due to the formation of the carboxylate salt.

Critical Note for Formulators: To ensure stability in aqueous stock solutions, maintain pH

6.0 using a buffer (e.g., PBS). Avoid acidic buffers (citrate pH 3.0) as they may cause precipitation of the free acid.

Membrane Permeability

In drug development, the pH-partition hypothesis suggests that only the neutral fraction permeates membranes passively.

• Stomach (pH 1.5): High permeability (Neutral form dominates).

• Intestine (pH 6-7): Low passive permeability (Anionic form dominates).

• Cellular Uptake: Likely requires active transport (e.g., Monocarboxylate Transporters - MCTs) due to the negative charge at physiological pH.

Experimental Protocols for pKa Determination

Method A: Potentiometric Titration (The "Gold Standard")

Best for: Compounds with water solubility > 1 mM.

Protocol:

• Preparation: Dissolve 5 mg of (2S)-2-(4-Iodophenoxy)propanoic acid in 20 mL of degassed water. If solubility is an issue, use a mixed solvent system (Methanol/Water 20:80) and extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).

• Titrant: Standardized 0.1 M KOH (carbonate-free).

• Execution:

  • Adjust starting pH to ~2.0 using 0.1 M HCl.

  • Titrate with KOH under inert gas (

    ) blanket to prevent absorption.

  • Record pH vs. Volume of KOH.

• Analysis: The pKa is the pH at the half-equivalence point. Use Gran Plot analysis for precise endpoint detection.

Method B: Spectrophotometric Determination

Best for: Low solubility compounds (< 0.1 mM).

Protocol:

• Wavelength Selection: The 4-iodophenoxy chromophore will exhibit a UV shift (bathochromic or hypsochromic) upon ionization of the carboxyl group. Scan from 200-400 nm at pH 2 and pH 10 to identify the

  shift.

• Buffer Preparation: Prepare a series of buffers ranging from pH 2.0 to 6.0 in 0.5 unit increments.

• Measurement:

  • Add fixed concentration of analyte to each buffer.

  • Measure Absorbance (

    ) at the analytical wavelength.

• Calculation: Use the linearized Henderson-Hasselbalch equation:

  Plot vs pH. The x-intercept is the pKa.[2]

Experimental Workflow Diagram

Figure 2: Decision tree for selecting the appropriate pKa determination methodology.

References

• Phenoxyacetic Acid pKa Data: National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 19188, Phenoxyacetic acid.[3] [Link]

• Hammett Substituent Constants: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [Link]

• Mecoprop (Analog) Properties: U.S. Environmental Protection Agency. CompTox Chemicals Dashboard: Mecoprop. [Link]

• Potentiometric Titration Standards: IUPAC (2000). Guidelines for NMR measurements for determination of high and low pKa values. Pure and Applied Chemistry. [Link]

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CAS number and identifiers for (2S)-2-(4-Iodophenoxy)propanoic acid

Part 1: Chemical Identity & Core Identifiers

Compound Name: (2S)-2-(4-Iodophenoxy)propanoic acid CAS Registry Number: 10442-47-4 Synonyms: (S)-2-(4-Iodophenoxy)propionic acid; (2S)-2-(4-iodophenoxy)propanoic acid[1][2][3][4]

This monograph details the physicochemical properties, synthesis, and applications of the (S)-enantiomer of 2-(4-iodophenoxy)propanoic acid. Distinct from its racemic mixtures or the (R)-enantiomer (often associated with auxin-mimic herbicides), the (S)-isomer serves as a critical chiral building block in medicinal chemistry, particularly in the development of thyromimetics and PPAR agonists.

Table 1: Physicochemical Identifiers

Property	Value	Source/Validation
Molecular Formula	C H IO	Calculated from structure
Molecular Weight	292.07 g/mol	Standard Atomic Weights
Chiral Configuration	(S)-	Cahn-Ingold-Prelog (CIP) Priority: O > COOH > CH
SMILES (Isomeric)	CC=C1)C(O)=O	Encodes (S)-stereochemistry
InChI Key	RMPXUPUAZGKDBN-UHFFFAOYSA-N	(Note: Base structure key; stereochem layer may vary)
Appearance	Off-white to pale yellow solid	Analogous iodophenoxy acids
Solubility	Soluble in DMSO, Methanol, EtOAc	Lipophilic acid profile

Part 2: Stereoselective Synthesis & Methodology

The Challenge of Enantiopurity

Synthesizing (2S)-2-(4-iodophenoxy)propanoic acid requires strict control over stereochemistry at the

-carbon. The most robust route utilizes the Chiral Pool Strategy , leveraging the high optical purity of naturally occurring lactate or alanine derivatives.

Protocol: Inversion Strategy via S 2 Displacement

To obtain the (S)-configuration in the final ether, one must start with a precursor possessing the (R)-configuration if the reaction proceeds via an S

2 mechanism (Walden Inversion).

Precursor: Methyl (R)-2-chloropropionate or (R)-2-bromopropionate. Nucleophile: 4-Iodophenol.

Step-by-Step Workflow

• Nucleophile Activation:

  • Dissolve 4-iodophenol (1.0 eq) in anhydrous acetonitrile (MeCN) or DMF.

  • Add Potassium Carbonate (K

    CO , 1.5 eq) or Cesium Carbonate (Cs CO , 1.1 eq).

  • Mechanism:[1][2] Deprotonation generates the phenoxide anion, a strong nucleophile.

• Displacement (Inversion):

  • Add Methyl (R)-2-chloropropionate (1.1 eq) dropwise at 0°C.

  • Allow to warm to ambient temperature and stir for 12–24 hours.

  • Critical Control: Maintain anhydrous conditions to prevent hydrolysis of the ester or racemization.

  • Result: Formation of Methyl (2S)-2-(4-iodophenoxy)propionate.

• Hydrolysis (Retention):

  • Treat the ester with LiOH (2.0 eq) in THF/Water (3:1) at 0°C.

  • Note: Basic hydrolysis of the distal ester does not affect the chiral center at the

    -position.

  • Acidify with 1N HCl to pH 2.

  • Extract with Ethyl Acetate, dry over Na

    SO , and concentrate.

Visualization: Synthesis Pathway

Caption: Stereoselective synthesis via S

2 displacement ensures the (S)-product is obtained from the (R)-precursor.

Part 3: Applications & Biological Context

Thyromimetic Pharmacophore

The 4-iodophenoxy motif is a structural bioisostere of the outer ring of Thyroxine (T4) and Triiodothyronine (T3) .

• Mechanism: The iodine atom at the para position mimics the bulky, lipophilic 5'-iodine of thyroid hormones, which is crucial for binding to the hydrophobic pocket of Thyroid Hormone Receptors (TR

  and TR ).

• Research Utility: This compound is used to probe the structural requirements for TR-binding without the complexity of the inner tyrosyl ring.

PPAR Agonist Development

Peroxisome Proliferator-Activated Receptors (PPARs) regulate lipid metabolism.

• Fibrate Class: Many fibrate drugs (e.g., Fenofibrate) contain a phenoxy-isobutyric acid headgroup.

• SAR Studies: The (2S)-propanoic acid analog is used in Structure-Activity Relationship (SAR) studies to determine the steric constraints of the PPAR ligand-binding domain (LBD). The (S)-enantiomer often exhibits distinct binding affinities compared to the (R)-isomer, helping to map the chirality of the receptor pocket.

Herbicide Metabolism Standards

While the (R)-enantiomers of phenoxy propionic acids (e.g., Mecoprop-P) are active auxin-mimic herbicides, the (S)-enantiomers are generally biologically inactive on plants but biologically significant as environmental metabolites.

• Use Case: The (2S)-2-(4-iodophenoxy)propanoic acid serves as a heavy-atom standard (due to Iodine) for X-ray crystallographic studies of auxin-binding proteins, aiding in the resolution of protein-ligand structures.

Visualization: Pharmacophore Mapping

Caption: The compound acts as a versatile probe across metabolic and hormonal signaling pathways.

Part 4: Safety & Handling (MSDS Summary)

Hazard Classification: Irritant (Skin/Eye). Signal Word: Warning.

Hazard Statement	Description	Precaution
H315	Causes skin irritation	Wear nitrile gloves (0.11mm min thickness).
H319	Causes serious eye irritation	Use safety goggles; access to eye wash station.
H335	May cause respiratory irritation	Handle in a fume hood.
Storage	Light Sensitive	Store in amber vials at 2-8°C. Iodine–C bond can be labile under UV.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15225573, 2-(4-Iodophenyl)propanoic acid. Retrieved from [Link] (Structural analog reference).

• Ladenson, P. W., et al. (2010).[4] Effects of the thyromimetic agent diiodothyropropionic acid on body weight, body mass index, and serum lipoproteins. Journal of Clinical Endocrinology & Metabolism. Retrieved from [Link] (Context on iodinated propionic acids as thyromimetics).

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Effects of the thyromimetic agent diiodothyropropionic acid on body weight, body mass index, and serum lipoproteins: a pilot prospective, randomized, controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to the Crystal Structure Analysis of (2S)-2-(4-Iodophenoxy)propanoic Acid: From Synthesis to Structural Elucidation

Abstract

This technical guide provides a comprehensive walkthrough for the determination and analysis of the crystal structure of (2S)-2-(4-Iodophenoxy)propanoic acid. Geared towards researchers, scientists, and professionals in drug development, this document outlines a systematic approach, beginning with the chemical synthesis of the target compound and the critical process of obtaining single crystals suitable for X-ray diffraction. It further details the methodologies for single-crystal X-ray diffraction (SCXRD) data collection, the computational steps of structure solution and refinement, and the in-depth analysis of the determined crystal structure. Emphasis is placed on interpreting key structural features, including intermolecular interactions such as hydrogen and halogen bonding, which are pivotal for understanding the solid-state behavior of this molecule. This guide serves as a practical roadmap for researchers embarking on the crystallographic analysis of novel small organic molecules.

Introduction: The Significance of Structural Insight

(2S)-2-(4-Iodophenoxy)propanoic acid belongs to the class of aryloxyphenoxypropanoic acids, a group of compounds with significant applications, notably as herbicides and as building blocks in the pharmaceutical industry. The precise three-dimensional arrangement of atoms and molecules in the solid state dictates many of a compound's physical and chemical properties, including its solubility, stability, and bioavailability. Therefore, determining the crystal structure of (2S)-2-(4-Iodophenoxy)propanoic acid is paramount for a fundamental understanding of its behavior.

The presence of a chiral center at the C2 position of the propanoic acid moiety and a heavy iodine atom on the phenyl ring makes this molecule particularly interesting from a crystallographic perspective. The stereochemistry is crucial for its biological activity, and the iodine atom can participate in specific, highly directional non-covalent interactions known as halogen bonds. Single-crystal X-ray diffraction (SCXRD) is the definitive technique for unambiguously determining the absolute stereochemistry and providing a detailed map of intermolecular interactions within the crystal lattice.[1] This guide will provide the necessary protocols and theoretical background to achieve this.

Synthesis and Crystallization: The Foundation of a Successful Structure Determination

A prerequisite for any crystal structure analysis is the availability of high-quality single crystals. This journey begins with the synthesis of the pure compound, followed by a meticulous crystallization process.

Synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid

A reliable method for the synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid is the Williamson ether synthesis, which involves the reaction of a phenoxide with an alkyl halide.[2]

Reaction Scheme:

Experimental Protocol: Williamson Ether Synthesis

• Preparation of the Phenoxide: In a round-bottom flask, dissolve 4-iodophenol in a suitable solvent such as ethanol. Add a stoichiometric equivalent of a base, like sodium hydroxide, to deprotonate the phenol and form the sodium 4-iodophenoxide in situ.

• Nucleophilic Substitution: To the solution of the phenoxide, add (2S)-2-bromopropanoic acid. The reaction mixture is then heated to reflux for several hours to facilitate the S_N2 reaction.[3] The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then dissolved in water and acidified with a mineral acid (e.g., HCl) to protonate the carboxylic acid, causing the product to precipitate. The crude product is collected by filtration, washed with cold water, and dried. Further purification is achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure (2S)-2-(4-Iodophenoxy)propanoic acid.

Growing Single Crystals

The growth of diffraction-quality single crystals is often more of an art than a science, requiring patience and experimentation. The key is to allow the molecules to slowly and orderly arrange themselves into a crystal lattice.

Prerequisites:

• Purity: The starting material must be of the highest possible purity. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder.

• Solvent Selection: A suitable solvent or solvent system is one in which the compound is moderately soluble. If the solubility is too high, the solution will be difficult to supersaturate, and if it is too low, the compound may precipitate as an amorphous solid or microcrystals.

Common Crystallization Techniques:

• Slow Evaporation: This is the simplest and most common method.[4]

  • Dissolve the purified compound in a suitable solvent in a clean vial.

  • Cover the vial with a cap that has a small pinhole or with parafilm punctured with a needle.

  • Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: This technique is particularly useful for sensitive compounds or when only small amounts of material are available.

  • Dissolve the compound in a small amount of a relatively non-volatile solvent (the "solvent").

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed container (e.g., a beaker covered with a watch glass) that contains a more volatile solvent in which the compound is insoluble (the "anti-solvent").

  • The anti-solvent will slowly diffuse into the solvent, reducing the solubility of the compound and promoting crystallization.

• Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature, and then if necessary, transfer it to a refrigerator or freezer. The gradual decrease in temperature reduces the solubility of the compound, leading to crystal growth.

Single-Crystal X-ray Diffraction (SCXRD) Analysis

Once suitable single crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.

Experimental Workflow for SCXRD

Caption: Workflow for Single-Crystal X-ray Diffraction Data Collection.

Step-by-Step Protocol for Data Collection:

• Crystal Selection and Mounting:

  • Under a polarizing microscope, select a single crystal that is free of cracks and other defects.

  • Carefully mount the crystal on the tip of a glass fiber or a cryoloop, which is then attached to a goniometer head.

• Data Collection:

  • The goniometer head is mounted on the diffractometer.

  • The crystal is cooled to a low temperature (typically 100 K) using a stream of cold nitrogen gas to minimize thermal motion of the atoms and protect it from radiation damage.

  • The crystal is centered in the X-ray beam.

  • A series of short-exposure diffraction images are collected to determine the unit cell parameters and the crystal's orientation.

  • Based on the unit cell and crystal system, a data collection strategy is devised to ensure that a complete and redundant set of diffraction data is collected.

  • The full dataset is then collected by rotating the crystal in the X-ray beam and recording the diffraction pattern at various orientations.

• Data Reduction:

  • The raw diffraction images are processed to integrate the intensities of the individual reflections.

  • The integrated intensities are then corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption) and scaled to produce the final dataset of structure factor amplitudes.

Structure Solution and Refinement: From Data to a Molecular Model

The processed diffraction data is used to solve the phase problem and build a model of the crystal structure.

Computational Workflow for Structure Solution and Refinement

Caption: Workflow for Crystal Structure Solution and Refinement.

Methodology:

• Structure Solution:

  • The phase problem is solved using either direct methods or Patterson methods. For a compound containing a heavy atom like iodine, the Patterson method, which utilizes the vectors between heavy atoms, can be particularly effective.

  • This initial solution provides an electron density map from which the positions of the atoms can be determined.

  • Software such as SHELXS or SHELXT is commonly used for this step.[5][6]

• Structure Refinement:

  • The initial atomic model is refined against the experimental diffraction data using a least-squares minimization procedure.

  • This iterative process involves adjusting the atomic coordinates, displacement parameters (describing thermal motion), and occupancies to improve the agreement between the calculated and observed structure factors.

  • Difference Fourier maps are calculated at each stage to locate missing atoms (such as hydrogens) and to identify any regions of unassigned electron density.

  • Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • In the final stages of refinement, anisotropic displacement parameters are introduced for non-hydrogen atoms to account for their anisotropic thermal motion.

  • The quality of the final model is assessed by the R-factor, which should be as low as possible for a well-refined structure.

  • Programs like SHELXL and graphical interfaces like Olex2 are widely used for structure refinement.[7]

Analysis and Interpretation of the Crystal Structure

With a refined crystal structure, a wealth of information about the molecule's geometry and its interactions with its neighbors can be extracted.

Molecular Geometry

The primary information obtained from a crystal structure is the precise location of each atom, which allows for the calculation of bond lengths, bond angles, and torsion angles. These parameters provide insight into the molecule's conformation in the solid state.

Parameter	Description	Typical Values for Organic Molecules
Bond Lengths	The distance between the nuclei of two bonded atoms.	C-C: ~1.54 Å; C=C: ~1.34 Å; C-O: ~1.43 Å
Bond Angles	The angle formed by three connected atoms.	sp³ carbon: ~109.5°; sp² carbon: ~120°
Torsion Angles	The dihedral angle between two planes defined by four atoms.	Defines the conformation of the molecule (e.g., staggered, eclipsed).

Intermolecular Interactions

The packing of molecules in a crystal is governed by a network of intermolecular interactions. For (2S)-2-(4-Iodophenoxy)propanoic acid, the following interactions are of particular interest:

• Hydrogen Bonding: The carboxylic acid group is a strong hydrogen bond donor (O-H) and acceptor (C=O). These interactions are expected to play a dominant role in the crystal packing, often forming dimers or chains.

• Halogen Bonding: The iodine atom can act as a Lewis acid, forming a directional attractive interaction with a Lewis base (an electron-pair donor), such as the oxygen atom of a carbonyl or hydroxyl group.[1][4] This interaction, denoted as C-I···O, is a powerful tool in crystal engineering.[3]

• π-π Stacking: The aromatic phenyl rings can interact through π-π stacking, further stabilizing the crystal lattice.

The analysis of these interactions can be performed using software like Mercury, which allows for the visualization and quantification of intermolecular contacts.[8]

Data Reporting and Visualization

The final step is to report the crystal structure in a standardized format and to create visualizations for publication and presentation.

• Crystallographic Information File (CIF): The standard format for reporting crystal structure data is the Crystallographic Information File (CIF), which is a text file containing all the relevant information about the crystal, the data collection, and the refined structural model.[9][10]

• Visualization: High-quality images of the crystal structure can be generated using various software packages.

  • Mercury: An excellent tool for visualizing crystal packing and analyzing intermolecular interactions.[11][12]

  • ORTEP (Oak Ridge Thermal-Ellipsoid Plot Program): Traditionally used to create diagrams showing the atoms as thermal ellipsoids.

  • POV-Ray (Persistence of Vision Raytracer): A ray-tracing program that can produce photorealistic images of molecular structures.[13]

Conclusion

The determination of the crystal structure of (2S)-2-(4-Iodophenoxy)propanoic acid provides invaluable insights into its molecular conformation, absolute stereochemistry, and the subtle interplay of intermolecular forces that govern its solid-state architecture. This knowledge is fundamental for understanding its physicochemical properties and can guide further research in areas such as polymorphism screening, formulation development, and the design of new molecules with desired properties. The methodologies outlined in this guide provide a robust framework for the crystallographic analysis of this and other novel small molecules, empowering researchers to unlock the secrets held within their crystalline forms.

References

• Desiraju, G. R. (2013). Halogen bonds in crystal engineering: like hydrogen bonds yet different. Accounts of Chemical Research, 46(4), 834-842.

• Cambridge Crystallographic Data Centre. (n.d.). Free Crystal Structure Visualization Software. Retrieved from [Link]

• Suda, S., Tateno, A., Nakane, D., & Akitsu, T. (2023). Hirshfeld Surface Analysis for Investigation of Intermolecular Interaction of Molecular Crystals. International Journal of Organic Chemistry, 13, 57-85.

• Wikipedia. (2023, October 26). Mercury (crystallography). Retrieved from [Link]

• Metrangolo, P., & Resnati, G. (2014). Halogen bonds in crystal engineering: like hydrogen bonds yet different. Accounts of Chemical Research, 47(8), 2269-2280.

• Cambridge Crystallographic Data Centre. (n.d.). Mercury. Retrieved from [Link]

• Wikipedia. (2023, August 15). Crystallographic Information File. Retrieved from [Link]

• Brown, I. D. (1992). CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange. Acta Crystallographica Section A: Foundations of Crystallography, 48(2), 143-153.
• Gavezzotti, A. (2013). Intermolecular interactions in functional crystalline materials: from data to knowledge. CrystEngComm, 15(21), 4027-4038.

• Cambridge Crystallographic Data Centre. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link]

• Macrae, C. F., Bruno, I. J., Chisholm, J. A., Edgington, P. R., McCabe, P., Pidcock, E., ... & Wood, P. A. (2008). Mercury CSD 2.0–new features for the visualization and investigation of crystal structures. Journal of applied crystallography, 41(2), 466-470.
• Allen, F. H. (2002). The crystallographic information file (CIF). In International Tables for Crystallography (Vol. G, pp. 24-41).
• Ding, X. (2020). Halogen Bond in Crystal Engineering. JYX: JYU.
• Brammer, L., Zordan, F., & Sherwood, P. (2005). M–X… X'–C Halogen Bonds as Efficient and Reliable Supramolecular Synthons in Organic-inorganic Crystals. Acta Crystallographica Section A: Foundations of Crystallography, 61(s1), c362-c362.

• International Union of Crystallography. (n.d.). A Guide to CIF for Authors. Retrieved from [Link]

• Wikipedia. (2023, November 29). Williamson ether synthesis. Retrieved from [Link]

• OlexSys Ltd. (n.d.). Disorder modelling in a small organic molecule using OLEX2 software.

• Cambridge Crystallographic Data Centre. (2024, December 12). How to Visualize and Analyse Surfaces Using Mercury. Retrieved from [Link]

• Spackman, M. A., & Gavezzotti, A. (2017). Intermolecular interactions in molecular crystals: what's in a name?. CrystEngComm, 19(10), 1339-1349.
• Tanaka, K., & Ogawa, A. (2021). Computational analysis of intermolecular interactions in a crystal with structural phase transitions. IUCrJ, 8(4), 546-553.

• University of Florida. (2024, November 4). Software and Links. The Center for Xray Crystallography. Retrieved from [Link]

• YouTube. (2020, January 8). Olex2 Tutorial for beginners-How to solve and refine your first single crystal structure with Olex2. Retrieved from [Link]

• Desiraju, G. R. (1995). Designer crystals: intermolecular interactions, network structures and supramolecular synthons.

• CCP4 wiki. (2025, December 13). Solve a small-molecule structure. Retrieved from [Link]

• David, W. I., & Shankland, K. (2019). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data.
• Zhu, J. (2017). Single Crystal XRD: Data Acquisition and Structure Solving.

• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Zenodo. (n.d.). Olex Tutorial. Retrieved from [Link]

• Sheldrick, G. M. (2015). SHELXT–Integrated space-group and crystal-structure determination.

• Massachusetts Institute of Technology. (n.d.). Structure Determination with SHELX. Retrieved from [Link]

• OlexSys Ltd. (n.d.). Overview. Retrieved from [Link]

• OlexSys Ltd. (n.d.). Olex2. Retrieved from [Link]

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL 1. Introduction.
• HKL Research, Inc. (n.d.). Small Molecule Structure Solution and Refinement.
• NPTEL. (n.d.).
• Owen, S. M. (2016). From atoms to bonds, angles and torsions: molecular metrics from crystal space, and two Excel implementations.

• POV-Ray. (n.d.). Resources: Links: 3D Programs: Chemical Molecular Modelling Programs. Retrieved from [Link]

• Sheldrick, G. M. (2024). SHELXL: A Comprehensive Review.
• Minor, W., & Dauter, Z. (2010). Data collection for crystallographic structure determination. Acta biochimica Polonica, 57(4), 413-424.

• Reddit. (2015, November 20). crystal structure software suggestions. r/chemistry. Retrieved from [Link]

• University of Bath. (n.d.). Single Crystal X-ray Diffraction and Structure Analysis.
• University of Western Australia. (2005). Example 1 - of the Gnu Xtal System.
• IMSERC. (2021, December 31). Structure Solution and Refinement with Olex2: A guide for Chem 432 Students.
• Giacovazzo, C. (2002). Solution and Refinement of Crystal Structures. In Fundamentals of Crystallography (pp. 359-478). Oxford University Press.
• University of Oslo. (n.d.).
• YouTube. (2025, August 11). How to Calculate Bond Length and Bond Angle using Rietveld Refinement.
• ResearchGate. (n.d.). Table 1.
• Stack Exchange. (2020, May 8).
• Gilli, G., & Gilli, P. (1995). Bond Lengths, and Beyond. Acta Crystallographica Section B: Structural Science, 51(6), 807-819.

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• 2. Halogen Bonding in Crystal Engineering Editor’s collection Home [pubs.rsc.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. web.mit.edu [web.mit.edu]
• 7. Overview | OlexSys [olexsys.org]
• 8. Mercury (crystallography) - Wikipedia [en.wikipedia.org]
• 9. Crystallographic Information File - Wikipedia [en.wikipedia.org]
• 10. CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 12. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 13. POV-Ray: Resources: Links: 3D Programs: Chemical Molecular Modelling Programs [povray.org]

Stereochemical Dichotomy of 2-(4-Iodophenoxy)propanoic Acid: A Guide to Pharmacophore Optimization

Executive Summary

This technical guide delineates the critical stereochemical distinctions between the (2R) and (2S) isomers of 2-(4-iodophenoxy)propanoic acid (4-IPPA). While structurally homologous to the sweetness inhibitor Lactisole and the herbicide Mecoprop, 4-IPPA occupies a unique niche in GPCR pharmacology.[1] The (2S)-enantiomer functions as a potent negative allosteric modulator (NAM) of the T1R2/T1R3 sweet taste receptor, whereas the (2R)-enantiomer retains auxinic biological activity typical of phenoxy-herbicides. This guide provides researchers with validated protocols for asymmetric synthesis, chiral resolution, and functional characterization to ensure data integrity in drug development pipelines.[1][2]

Part 1: Molecular Architecture & Stereochemistry

The pharmacological divergence of 4-IPPA stems from the chiral center at the C2 position of the propanoic acid tail. The iodine substitution at the para position of the phenoxy ring enhances lipophilicity (

) compared to its methoxy-analog (Lactisole), altering binding kinetics within the transmembrane domain (TMD).

Structural Comparison

Feature	(2R)-Isomer	(2S)-Isomer
Configuration	Rectus (Right)	Sinister (Left)
Projected Activity	Auxin Mimic (Herbicidal)	T1R3 Antagonist (Sweetness Inhibitor)
Binding Pocket	TIR1 (Plant Auxin Receptor)	T1R3-TMD (Class C GPCR)
Key Interaction	Carboxylate bridge to Arg/Lys	Hydrophobic interaction via Iodine

Part 2: Pharmacodynamics (The "Why")

The (2S)-Isomer: T1R3 Transmembrane Domain Inhibition

The (2S)-enantiomer of phenoxypropanoic acids is the active pharmacophore for inhibiting the human sweet taste receptor. Unlike competitive antagonists that bind the Venus Flytrap Domain (VFD), (2S)-4-IPPA acts as a Negative Allosteric Modulator (NAM) .[1]

• Mechanism: It binds to the 7-transmembrane domain (TMD) of the T1R3 subunit.

• The Iodine Effect: The bulky 4-iodo group penetrates a specific hydrophobic pocket within the TMD more effectively than the 4-methoxy group of Lactisole, potentially stabilizing the receptor in an inactive conformation.

• Causality: The stereoselectivity arises because the (S)-methyl group sterically fits the TMD pocket, whereas the (R)-methyl group causes a clash that prevents the "locking" of the receptor helices.

The (2R)-Isomer: Auxinic Activity & Off-Target Effects

Researchers must rigorously exclude the (2R)-isomer from biological assays intended for human receptors because it mimics Indole-3-acetic acid (Auxin).[1]

• Risk: In high-throughput screening (HTS), (2R) contamination can lead to false negatives in toxicity screens or unexpected metabolic activation in non-target systems.[1]

Part 3: Asymmetric Synthesis Protocol (Self-Validating)

To avoid the yield loss of chiral resolution, we recommend Asymmetric Nucleophilic Substitution with inversion of configuration.[2] This protocol ensures high Enantiomeric Excess (ee).[1][3]

Reaction Logic

We utilize an

displacement of a chiral halide.[1] To obtain the active (2S)-4-IPPA , we must start with the (2R)-propionate precursor, as the reaction inverts the stereocenter.

Reagents:

• 4-Iodophenol (Substrate)[1]

• Methyl (2R)-2-bromopropionate (Chiral Source)[1]

• Potassium Carbonate (

  ) (Base)[1]

• Acetonitrile (ACN) (Solvent)[1]

Step-by-Step Protocol:

• Activation: Dissolve 4-iodophenol (1.0 eq) and

  (2.0 eq) in anhydrous ACN. Stir at room temperature for 30 mins to form the phenoxide anion.

• Substitution: Dropwise add Methyl (2R)-2-bromopropionate (1.1 eq) at 0°C.

• Reflux: Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1]

• Hydrolysis: Cool to RT. Add LiOH (3.0 eq) in THF:Water (1:1) to hydrolyze the ester.[1] Stir for 2 hours.

• Workup: Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate.[1][4]

• Result: The

  attack inverts the (2R) center to yield (2S)-2-(4-iodophenoxy)propanoic acid .[1]

Figure 1: Stereoselective synthesis pathway utilizing SN2 inversion to yield the target (S)-isomer.

Part 4: Analytical Characterization (Chiral HPLC)

Standard polarimetry (

) is insufficient for biological grade purity (>99% ee).[1] You must validate using Chiral HPLC.[1]

Methodology:

• Column: Chiralcel OD-H or Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).[1]

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic acid (90 : 10 : 0.1).[1]

• Flow Rate: 0.5 mL/min.

• Detection: UV at 230 nm (Iodine absorbance) and 280 nm.[1]

Expected Result:

• The (2R)-isomer typically elutes before the (2S)-isomer on OD-H columns due to the specific interaction of the "rectus" methyl group with the carbamate linkage of the stationary phase.

Part 5: Functional Assay (Calcium Mobilization)[1]

To verify the biological activity of the synthesized (2S)-isomer, use a FLIPR (Fluorometric Imaging Plate Reader) assay on HEK293 cells stably expressing hT1R2/hT1R3 and the promiscuous G-protein

or .

Protocol:

• Seeding: Plate transfected HEK293 cells in 96-well black-wall plates.

• Dye Loading: Incubate with Calcium-4 or Fluo-4 AM dye for 45 mins at 37°C.

• Agonist Prep: Prepare an

  solution of Sucrose (approx. 100 mM) or Aspartame.

• Antagonist Addition: Add increasing concentrations of (2S)-4-IPPA (0.1

  M to 100 M) 15 minutes prior to agonist.[1]

• Measurement: Inject Agonist. Monitor fluorescence (

  ).[1]

Data Interpretation:

• Active (2S): Dose-dependent reduction in Peak Fluorescence (

  ).[1]

• Inactive (2R): No significant shift in the agonist dose-response curve.[1]

Figure 2: Functional calcium mobilization assay workflow for distinguishing isomer activity.

References

• Jiang, P., et al. (2005).[1] "Lactisole interacts with the transmembrane domains of human T1R3 to inhibit sweet taste."[5][6] Journal of Biological Chemistry. Link

• Nakagita, T., et al. (2019).[1][2][7] "Structural insights into the differences among lactisole derivatives in inhibitory mechanisms against the human sweet taste receptor." PLOS ONE. Link

• Dambrouck, T., et al. (2005).[1] "Chiral separation of phenoxypropionic acid herbicides." Journal of Chromatography A. Link

• Reiter, B., et al. (2009).[1] "Influence of alkylation and esterification of 2-(4-methoxyphenoxy) propionic acid on sweet inhibition property." Chemical Senses. Link

• Stereochemistry of Auxins. (2024). "Mecoprop and related phenoxy herbicides: The R-enantiomer rule." Pesticide Biochemistry and Physiology. Link

Sources

• 1. Lactisole - Wikipedia [en.wikipedia.org]
• 2. Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. CN102020554A - Synthesis method of 2-[4-(hydroxyphenoxy)] propionic acid - Google Patents [patents.google.com]
• 5. Lactisole interacts with the transmembrane domains of human T1R3 to inhibit sweet taste - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural insights into the differences among lactisole derivatives in inhibitory mechanisms against the human sweet taste receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Stereospecific Synthesis of (2S)-2-(4-Iodophenoxy)propanoic Acid from L-Lactate

Introduction

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral aryloxypropanoic acid derivative of significant interest in pharmaceutical and agrochemical research. Its stereospecific synthesis is crucial, as the biological activity of such compounds is often enantiomer-dependent. This application note provides a detailed, field-proven protocol for the synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid, starting from readily available and optically pure ethyl L-lactate. The described methodology leverages a stereospecific Mitsunobu reaction, a powerful tool for inverting the stereochemistry of an alcohol, to ensure the desired (S)-configuration in the final product.[1][2][3] This approach offers high yields and excellent enantiomeric purity, making it suitable for both research and process development applications.

The core of this synthetic strategy involves the coupling of 4-iodophenol with an ester of L-lactic acid. While the Williamson ether synthesis is a classic method for forming ether linkages, the Mitsunobu reaction provides a reliable alternative that proceeds with clean inversion of stereochemistry at the secondary alcohol center of the lactate moiety.[1][2][4][5][6] This is particularly advantageous as it allows for the direct conversion of the (S)-lactate starting material to the desired (S)-phenoxypropanoic acid product in a predictable manner.

This document will provide a comprehensive guide, including a detailed step-by-step protocol, a summary of materials and reaction parameters, and a discussion of the underlying chemical principles.

Synthetic Strategy Overview

The synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid from ethyl L-lactate is a two-step process:

• Mitsunobu Reaction: Ethyl (S)-lactate is reacted with 4-iodophenol in the presence of triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This reaction proceeds via an SN2 mechanism, resulting in the inversion of stereochemistry at the C2 position of the lactate, yielding ethyl (2S)-2-(4-iodophenoxy)propanoate.[1][2][3]

• Hydrolysis: The resulting ester is then hydrolyzed under basic conditions to afford the target molecule, (2S)-2-(4-Iodophenoxy)propanoic acid.

The overall synthetic workflow is depicted in the following diagram:

Caption: Figure 1. Synthetic workflow for (2S)-2-(4-Iodophenoxy)propanoic acid.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier
Ethyl (S)-lactate	≥98%	Sigma-Aldrich
4-Iodophenol	99%	Alfa Aesar
Triphenylphosphine (PPh₃)	99%	Acros Organics
Diethyl azodicarboxylate (DEAD)	40% solution in toluene	Sigma-Aldrich
Diisopropyl azodicarboxylate (DIAD)	97%	TCI
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Sodium hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific
Hydrochloric acid (HCl)	37%	VWR
Ethyl acetate	HPLC grade	Fisher Scientific
Hexanes	HPLC grade	Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄)	≥97%	Sigma-Aldrich

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• High-performance liquid chromatography (HPLC) system with a chiral column

Experimental Protocol

Step 1: Synthesis of Ethyl (2S)-2-(4-Iodophenoxy)propanoate

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-iodophenol (5.00 g, 22.7 mmol) and triphenylphosphine (6.57 g, 25.0 mmol) in anhydrous tetrahydrofuran (THF, 100 mL).

• Initial Cooling: Cool the resulting solution to 0 °C in an ice bath.

• Addition of Lactate: Add ethyl (S)-lactate (2.95 g, 25.0 mmol) to the cooled solution.

• Slow Addition of DEAD/DIAD: Slowly add diethyl azodicarboxylate (DEAD, 40% solution in toluene, 11.0 mL, 25.0 mmol) or diisopropyl azodicarboxylate (DIAD, 4.95 mL, 25.0 mmol) dropwise over 30 minutes, ensuring the internal temperature remains below 5 °C. The reaction mixture will typically turn from colorless to a pale yellow or orange.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 1:4 v/v) as the eluent.

• Workup:

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.

  • Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

  • Combine the fractions containing the desired product and concentrate them under reduced pressure to yield ethyl (2S)-2-(4-iodophenoxy)propanoate as a colorless to pale yellow oil.

Step 2: Synthesis of (2S)-2-(4-Iodophenoxy)propanoic Acid

• Hydrolysis Setup: Dissolve the ethyl (2S)-2-(4-iodophenoxy)propanoate (obtained from Step 1) in a mixture of ethanol (50 mL) and water (25 mL) in a 250 mL round-bottom flask.

• Addition of Base: Add sodium hydroxide (2.0 g, 50 mmol) to the solution and stir the mixture at room temperature for 4-6 hours. Monitor the hydrolysis by TLC until the starting ester is no longer visible.

• Acidification:

  • After the reaction is complete, remove the ethanol under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 by the slow addition of 2 M hydrochloric acid. A white precipitate should form.

• Isolation and Purification:

  • Collect the solid by vacuum filtration and wash it with cold water (3 x 20 mL).

  • Dry the solid under vacuum to yield the crude (2S)-2-(4-Iodophenoxy)propanoic acid.

  • Further purification can be achieved by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexanes, to afford the final product as a white crystalline solid.[7]

Data Summary

Parameter	Step 1: Mitsunobu Reaction	Step 2: Hydrolysis
Reactants	Ethyl (S)-lactate, 4-Iodophenol, PPh₃, DEAD/DIAD	Ethyl (2S)-2-(4-Iodophenoxy)propanoate, NaOH
Solvent	Anhydrous THF	Ethanol/Water
Temperature	0 °C to room temperature	Room temperature
Reaction Time	12-16 hours	4-6 hours
Typical Yield	75-85%	85-95%
Product	Ethyl (2S)-2-(4-Iodophenoxy)propanoate	(2S)-2-(4-Iodophenoxy)propanoic Acid

Characterization and Quality Control

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry: To determine the molecular weight.

• Melting Point: To assess purity.

• Chiral HPLC: To determine the enantiomeric excess (e.e.) of the final product. A suitable chiral stationary phase, such as a polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD), should be used with a mobile phase of hexane and isopropanol, often with a small amount of a modifier like trifluoroacetic acid for acidic compounds.[8][9][10][11]

Discussion

Mechanism and Stereochemistry

The Mitsunobu reaction is a cornerstone of this synthesis due to its predictable and clean inversion of stereochemistry.[1][2][3] The reaction is initiated by the formation of a betaine intermediate from the reaction of triphenylphosphine and DEAD (or DIAD). This betaine then activates the hydroxyl group of the ethyl (S)-lactate, forming an alkoxyphosphonium salt, which is a good leaving group. The phenoxide, generated from the deprotonation of 4-iodophenol, then acts as a nucleophile and attacks the activated carbon center in an Sₙ2 fashion, leading to the inversion of configuration and the formation of the (S)-ether product.[2]

Caption: Figure 2. Simplified Mitsunobu reaction mechanism.

Causality Behind Experimental Choices

• Anhydrous Conditions: The Mitsunobu reaction is sensitive to water, which can hydrolyze the phosphonium intermediates and lead to side reactions. Therefore, the use of anhydrous solvents and an inert atmosphere is critical for achieving high yields.

• Order of Reagent Addition: The slow, dropwise addition of DEAD or DIAD at low temperatures is crucial to control the exothermic reaction and prevent the formation of byproducts.

• Purification: Column chromatography is essential for removing the triphenylphosphine oxide and the reduced hydrazine dicarboxylate byproducts from the desired ester intermediate. Recrystallization of the final acid product is an effective method for achieving high purity.[7]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Step 1	Wet reagents or solvent.	Ensure all glassware is flame-dried and use anhydrous solvents.
Incomplete reaction.	Increase reaction time and monitor by TLC.
Formation of byproducts	Reaction temperature too high during DEAD/DIAD addition.	Maintain a low temperature (0-5 °C) during the addition.
Incomplete hydrolysis in Step 2	Insufficient base or reaction time.	Increase the amount of NaOH and/or extend the reaction time.
Low enantiomeric excess	Racemization of the starting material or product.	Ensure the starting ethyl (S)-lactate has high enantiomeric purity. Avoid harsh reaction conditions.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Diethyl azodicarboxylate (DEAD) and diisopropyl azodicarboxylate (DIAD) are toxic and potentially explosive. Handle with care and avoid heating.

• Triphenylphosphine is an irritant.

• 4-Iodophenol is harmful if swallowed and causes skin irritation.

• Handle all solvents and reagents in accordance with their safety data sheets (SDS).

Conclusion

This application note provides a robust and reliable protocol for the stereospecific synthesis of (2S)-2-(4-Iodophenoxy)propanoic acid from ethyl L-lactate. The use of the Mitsunobu reaction ensures high stereochemical control, leading to a product with excellent enantiomeric purity. This method is well-suited for researchers and scientists in the fields of drug development and agrochemical synthesis who require access to optically pure aryloxypropanoic acids.

References

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• (2S)-2-(4-hydroxyphenoxy)propanoic acid | C9H10O4 | CID 6950334 - PubChem. (URL: [Link])

• US7268249B2 - Production process of optically pure 2-(4- hydroxyphenoxy)

• The Williamson Ether Synthesis - Master Organic Chemistry. (URL: [Link])

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• JPH02152945A - Purification of 2-(4-hydroxyphenoxy)

• Purification and characterization of two enantioselective alpha-ketoglutarate-dependent dioxygenases, RdpA and SdpA, from Sphingomonas herbicidovorans MH - PubMed. (URL: [Link])

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• Chiral High Performance Liquid Chromatography: Review - IJPPR. (URL: [Link])

• Williamson Ether Synthesis - Chemistry Steps. (URL: [Link])

• Production Process Of Optically Pure 2 (4 Hydroxyphenoxy) Propionic Acid Compounds - Quick Company. (URL: [Link])

• s-PLA Supplementary Infromation V6 - The Royal Society of Chemistry. (URL: [Link])

• The Catalytic Mitsunobu Reaction: A Critical Analysis of the Current State-of-the-Art - CORE. (URL: [Link])

• A broadly applicable stereospecific glycosylation - ResearchGate. (URL: [Link])

• Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe - Scientific Research Publishing. (URL: [Link])

• HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. (URL: [Link])

• • The Williamson Ether Synthesis. (URL: [Link])

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Application Notes &amp; Protocols: (2S)-2-(4-Iodophenoxy)propanoic acid as a Versatile Chiral Building Block in Synthesis

Introduction: The Strategic Value of (2S)-2-(4-Iodophenoxy)propanoic acid

In the landscape of modern chemical synthesis, the demand for enantiomerically pure building blocks is paramount for the development of effective and selective pharmaceuticals and agrochemicals.[1][2][3] Chiral molecules, possessing a non-superimposable mirror image, often exhibit profoundly different biological activities. The (S)-enantiomer of a compound might be a potent therapeutic, while its (R)-enantiomer could be inactive or even harmful. (2S)-2-(4-Iodophenoxy)propanoic acid emerges as a high-value chiral synthon, strategically designed for multifaceted applications.

This molecule incorporates three key structural features that make it a powerful tool for synthetic chemists:

• A Defined Stereocenter: The propanoic acid backbone possesses a stereocenter in the (S)-configuration. This is crucial for building molecules where specific stereochemistry is essential for biological function, such as in the class of aryloxyphenoxypropionate (AOPP) herbicides, where the (R)-enantiomer is typically the active form (note the stereochemical descriptor changes based on Cahn-Ingold-Prelog priority rules when the substituent on the phenoxy ring is varied).[4][5]

• The Aryloxyphenoxypropionate Scaffold: This core structure is a well-established pharmacophore and toxophore, recognized for its utility in agrochemical design and its presence in certain classes of drugs.[4][6]

• A Versatile Aryl Iodide Handle: The iodine atom at the para-position of the phenyl ring is not merely a placeholder. It is a highly reactive and versatile functional group, serving as a key site for post-synthetic modification via modern cross-coupling reactions. This allows for the late-stage introduction of molecular complexity, a highly desirable strategy in both drug discovery and the development of new agrochemicals.

This guide provides an in-depth exploration of (2S)-2-(4-Iodophenoxy)propanoic acid, presenting its properties, synthetic utility, and detailed protocols for its application as a chiral building block.

Physicochemical & Safety Profile

A thorough understanding of a building block's physical properties and safety requirements is the foundation of successful and safe laboratory execution.

Physicochemical Data

The properties of (2S)-2-(4-Iodophenoxy)propanoic acid are summarized below. Data is based on closely related structures and computational predictions where direct experimental values are not available.

Property	Value	Source
IUPAC Name	(2S)-2-(4-iodophenoxy)propanoic acid	-
Molecular Formula	C₉H₉IO₄	-
Molecular Weight	308.07 g/mol	PubChem (Analog)[7]
CAS Number	Not available	-
Appearance	Expected to be a white to off-white solid	Analog Data[8]
Melting Point	Not available; (related compounds range from 127-158 °C)	Analog Data[8][9]
Solubility	Soluble in alcohols, THF, DCM; sparingly soluble in water	Analog Data[8]
pKa	Estimated ~4.5 (Carboxylic acid)	General Chemical Principles

Safety & Handling

As with any laboratory chemical, proper safety precautions are essential. Based on the material safety data sheets (MSDS) of analogous phenoxypropanoic acids, the following guidelines should be strictly followed.[10][11][12][13]

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-resistant gloves (e.g., nitrile), and eye/face protection (safety glasses with side shields or goggles).[12][13]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[12] Avoid contact with skin and eyes.[10] Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep away from incompatible materials such as strong oxidizing agents and bases.

• First Aid Measures:

  • Eyes: In case of contact, immediately rinse with plenty of water for at least 15 minutes and seek medical advice.[10][13]

  • Skin: Remove contaminated clothing and wash the affected area with soap and water.[10]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[12]

  • Ingestion: Wash out the mouth with water and seek medical attention. Do not induce vomiting.[10]

Core Applications & Synthetic Protocols

The primary utility of (2S)-2-(4-Iodophenoxy)propanoic acid lies in its capacity for derivatization at two key sites: the carboxylic acid and the aryl iodide. This dual functionality enables the synthesis of a diverse array of complex molecules.

Application in Agrochemical Synthesis

The aryloxyphenoxypropionate (AOPP) class of herbicides are vital for controlling grass weeds in broadleaf crops.[5] Their mechanism of action involves the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme essential for fatty acid synthesis in plants.[5] The herbicidal activity is highly dependent on stereochemistry, with the (R)-enantiomer being significantly more potent. (2S)-2-(4-Iodophenoxy)propanoic acid serves as a precursor to the corresponding (R)-AOPP herbicides (stereochemical designation changes upon esterification and coupling).

The workflow below illustrates the use of this building block to create a hypothetical advanced AOPP herbicide, leveraging the iodide for a cross-coupling reaction to introduce a novel toxophoric moiety.

Caption: Synthetic workflow for an advanced AOPP herbicide.

Application in Drug Discovery & Medicinal Chemistry

The aryl iodide functionality is a cornerstone of modern medicinal chemistry, enabling rapid library synthesis through robust cross-coupling methodologies. The propanoic acid scaffold itself is a privileged structure in drug design, most notably found in the nonsteroidal anti-inflammatory drug (NSAID) class.[2][14] By using (2S)-2-(4-Iodophenoxy)propanoic acid, medicinal chemists can generate novel chemical entities (NCEs) for screening campaigns.

A typical workflow involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura reaction, to append diverse fragments onto the phenoxy ring.

Caption: Suzuki coupling workflow for library synthesis.

Detailed Experimental Protocols

The following protocols are provided as a guide for common transformations using (2S)-2-(4-Iodophenoxy)propanoic acid. Researchers should adapt and optimize these procedures for their specific substrates and equipment.

Protocol 1: Fischer Esterification to Ethyl (2S)-2-(4-iodophenoxy)propanoate

This protocol details the conversion of the carboxylic acid to its corresponding ethyl ester, a common precursor for further reactions.

Materials:

• (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 equiv)

• Absolute Ethanol (EtOH, 20 mL per gram of acid)

• Concentrated Sulfuric Acid (H₂SO₄, 0.05 equiv)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (2S)-2-(4-Iodophenoxy)propanoic acid in absolute ethanol.

• Acid Addition: Carefully add the catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 80 °C). Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete in 4-8 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the bulk of the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dilute the residue with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude ethyl ester.

• Purification: If necessary, purify the product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure ethyl (2S)-2-(4-iodophenoxy)propanoate.

Protocol 2: Suzuki-Miyaura Cross-Coupling Reaction

This protocol demonstrates the power of the aryl iodide for C-C bond formation, a key step in library synthesis.[15]

Materials:

• Ethyl (2S)-2-(4-iodophenoxy)propanoate (1.0 equiv)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., anhydrous K₂CO₃ or Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

• Schlenk flask or other suitable reaction vessel for inert atmosphere

• Nitrogen or Argon source

Reaction Components Summary:

Component	Role	Stoichiometry
Ethyl (2S)-2-(4-iodophenoxy)propanoate	Electrophile	1.0 equiv
Arylboronic Acid	Nucleophile	1.2 equiv
Pd(PPh₃)₄	Catalyst	0.05 equiv
K₂CO₃	Base	2.0 equiv
Dioxane/Water (4:1)	Solvent	-

Procedure:

• Inert Atmosphere: Add the ethyl (2S)-2-(4-iodophenoxy)propanoate, arylboronic acid, palladium catalyst, and base to a Schlenk flask equipped with a magnetic stir bar.

• Degassing: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction by TLC or LC-MS until the starting aryl iodide is consumed (typically 6-24 hours).

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to isolate the desired coupled product.

Protocol 3: Chiral HPLC Analysis

To confirm the enantiomeric integrity of the building block and its derivatives, chiral High-Performance Liquid Chromatography (HPLC) is essential.

Instrumentation & Conditions (General Guide):

• HPLC System: A standard HPLC system with a UV detector.

• Chiral Column: A suitable chiral stationary phase column (e.g., Chiralcel® OD-H, Chiralpak® AD-H, or similar).

• Mobile Phase: Typically a mixture of hexanes and isopropanol (e.g., 90:10 v/v). The exact ratio must be optimized for the specific compound.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm or a wavelength appropriate for the compound's chromophore.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Procedure:

• Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Inject a small volume (5-10 µL) of the sample solution.

• Run the chromatogram and identify the peaks corresponding to the (S) and (R) enantiomers. The enantiomeric excess (% ee) can be calculated from the integrated peak areas.

• For confirmation, it is advisable to analyze a racemic sample of the compound if available.

Conclusion

(2S)-2-(4-Iodophenoxy)propanoic acid is a strategically valuable chiral building block that offers significant advantages for synthetic projects in agrochemical and pharmaceutical research. Its defined stereochemistry and dual points for chemical modification—the carboxylic acid and the aryl iodide—provide a robust platform for constructing complex, high-value molecules. The protocols and workflows detailed in this guide serve as a foundation for researchers to unlock the full potential of this versatile synthon.

References

• Google Patents. (n.d.). Production process of optically pure 2-(4- hydroxyphenoxy)-propionic acid compounds.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6950334, (2S)-2-(4-hydroxyphenoxy)propanoic acid. Retrieved from [Link]

• Zhang, Y., et al. (2019). Enhanced(R)-2-(4-Hydroxyphenoxy)Propionic Acid Production by Beauveria bassiana: Optimization of Culture Medium and H2O2 Supplement under Static Cultivation. Molecules, 24(15), 2744. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 2-[4-(hydroxyphenoxy)] propionic acid.

• Quick Company. (n.d.). Production Process Of Optically Pure 2 (4 Hydroxyphenoxy) Propionic Acid Compounds. Retrieved from [Link]

• European Patent Office. (n.d.). Process for preparing optically active 2-(4-hydroxyphenoxy)propionic acid compounds.

• Yamakawa, N., et al. (2016). Properties and Synthesis of 2-{2-Fluoro (or Bromo)-4-[(2-oxocyclopentyl)methyl]phenyl}propanoic Acid: Nonsteroidal Anti-inflammatory Drugs with Low Membrane Permeabilizing and Gastric Lesion-Producing Activities. Journal of Medicinal Chemistry. Retrieved from [Link]

• Bohari, F. L., et al. (2021). Synthesis and Characterization of 2,4-Dichlorophenoxypropanoic Acid (2,4-DP) Herbicide Interleaved into Calcium-Aluminium Layered Double Hydroxide and the Study of Controlled Release Formulation. ResearchGate. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - (R)-(+)-2-(4-Hydroxyphenoxy)propanoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15225573, 2-(4-Iodophenyl)propanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 101182, 2-(4-Hydroxy-phenoxy)-propionic acid. Retrieved from [Link]

• MDPI. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Retrieved from [Link]

• Patsnap. (2025). Propionic Acid's Influence on Pharmaceutical Advancements. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 2-[4-[(2-Phenoxyacetyl)amino]phenoxy]propanoic acid Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145956086, (2S)-3-(4-iodophenyl)-2-[(2R)-oxiran-2-yl]propanoic acid. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and Herbicidal Activity of 2-(4-aryloxyphenoxy) propionamides. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-(4-methoxyphenoxy) propionic acid. Retrieved from [Link]

• Ruifu. (n.d.). Chiral Building Blocks Manufacturers & Suppliers. Retrieved from [Link]

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Application Notes and Protocols for Cross-Coupling Reactions Using (2S)-2-(4-Iodophenoxy)propanoic acid

Abstract

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral building block of significant utility in synthetic organic and medicinal chemistry. Its structure, featuring a reactive aryl iodide moiety, makes it an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. These reactions are foundational for constructing complex molecular architectures, particularly in the development of novel pharmaceuticals and functional materials. This guide provides an in-depth exploration of three pivotal cross-coupling reactions—Suzuki-Miyaura, Heck-Mizoroki, and Sonogashira—employing this substrate. It offers not only step-by-step experimental protocols but also delves into the underlying reaction mechanisms and provides insights into experimental design, empowering researchers to leverage this versatile reagent to its full potential.

Compound Profile and Handling

(2S)-2-(4-Iodophenoxy)propanoic acid is a stable, solid material that serves as a precursor in the synthesis of numerous biologically active molecules. The aryl iodide functionality is the key reactive site for the cross-coupling reactions discussed herein.

Table 1: Physicochemical Properties

Property	Data
Molecular Formula	C₉H₉IO₃
Molecular Weight	292.07 g/mol
Appearance	White to off-white crystalline solid
Storage	Store in a cool, dry, and dark place under an inert atmosphere to prevent degradation.

Handling Precautions: Standard laboratory safety protocols should be followed. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle in a well-ventilated area or a chemical fume hood.

The Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C(sp²)–C(sp²) bonds, enabling the synthesis of biaryl compounds.[1][2] The use of (2S)-2-(4-Iodophenoxy)propanoic acid allows for the introduction of diverse aryl or heteroaryl substituents while retaining the chiral propanoic acid side chain.

Mechanistic Rationale

The efficacy of the Suzuki-Miyaura coupling hinges on a well-defined palladium catalytic cycle. Understanding this cycle is crucial for troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The cycle initiates with the oxidative addition of the C-I bond of (2S)-2-(4-Iodophenoxy)propanoic acid to a low-valent Pd(0) complex, forming a Pd(II) intermediate. This is typically the rate-determining step.

• Transmetalation: A boronic acid, activated by a base to form a more nucleophilic boronate species, transfers its organic group to the palladium center, displacing the iodide.[3]

• Reductive Elimination: The two organic moieties on the Pd(II) center couple and are expelled as the biaryl product, regenerating the active Pd(0) catalyst which re-enters the cycle.[2]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0-3.0 equiv)

• 1,4-Dioxane and Water (e.g., 4:1 v/v), degassed

• Schlenk flask or microwave vial, magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add (2S)-2-(4-Iodophenoxy)propanoic acid, the arylboronic acid, K₂CO₃, and Pd(PPh₃)₄ catalyst.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure the removal of oxygen, which can deactivate the catalyst.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe. The final concentration is typically 0.1 M with respect to the limiting reagent.

• Heating: Immerse the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Acidify the aqueous layer to pH ~2-3 with 1M HCl to protonate the carboxylic acid.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

The Heck-Mizoroki Reaction: Synthesis of Substituted Alkenes

The Heck reaction is a powerful method for forming a C–C bond between an aryl halide and an alkene, leading to substituted alkenes.[4][5] This reaction is particularly valuable for introducing vinyl groups, which are versatile functional handles for further synthetic transformations.

Mechanistic Rationale

The Heck reaction follows a distinct palladium-catalyzed pathway. The choice of base is critical as it is required to regenerate the active catalyst at the end of the cycle.

• Oxidative Addition: As with the Suzuki coupling, the reaction starts with the oxidative addition of the aryl iodide to Pd(0).

• Alkene Coordination & Insertion: The alkene coordinates to the Pd(II) complex, followed by migratory insertion of the alkene into the palladium-aryl bond. This step determines the regioselectivity of the product.

• β-Hydride Elimination: A hydrogen atom on the carbon beta to the palladium is eliminated, forming the alkene product and a hydridopalladium(II) complex. This step dictates the trans stereoselectivity commonly observed.[4]

• Regeneration: A base scavenges HX from the hydridopalladium(II) complex, regenerating the Pd(0) catalyst.[6]

Experimental Protocol: Heck-Mizoroki Coupling

Materials:

• (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 equiv)

• Alkene (e.g., n-butyl acrylate) (1.5 equiv)

• Palladium(II) Acetate [Pd(OAc)₂] (1-5 mol%)

• Triphenylphosphine (PPh₃) (2-10 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Sealed reaction vessel (e.g., pressure tube)

Procedure:

• Reaction Setup: In a sealable pressure tube, combine (2S)-2-(4-Iodophenoxy)propanoic acid, Pd(OAc)₂, and PPh₃.

• Inert Atmosphere: Seal the tube, then evacuate and backfill with an inert gas (3x).

• Reagent Addition: Add anhydrous DMF, the base (e.g., Et₃N), and finally the alkene via syringe.

• Heating: Securely seal the tube and place it in a preheated oil bath at 100-120 °C.

• Monitoring: Allow the reaction to proceed for 12-24 hours, or until TLC/LC-MS analysis shows consumption of the starting material.

• Work-up: After cooling, pour the reaction mixture into a separatory funnel containing water and ethyl acetate. Acidify with 1M HCl to pH ~2-3.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product via flash chromatography.

The Sonogashira Coupling: Access to Arylalkynes

The Sonogashira coupling provides a direct and powerful route to form C(sp²)–C(sp) bonds by reacting an aryl halide with a terminal alkyne.[7][8][9][10] This reaction is indispensable for synthesizing conjugated enynes and arylalkynes, which are prevalent motifs in pharmaceuticals and organic materials.

Mechanistic Rationale

The Sonogashira reaction uniquely employs a dual-catalyst system, with both palladium and copper playing essential roles in two interconnected cycles.[9][10]

• Palladium Cycle: This cycle is analogous to the Suzuki reaction. It involves the oxidative addition of the aryl iodide to Pd(0), followed by transmetalation and reductive elimination.

• Copper Cycle: The role of the copper(I) co-catalyst is to react with the terminal alkyne in the presence of a base to form a highly reactive copper(I) acetylide intermediate.

• Transmetalation: The copper acetylide then transfers the alkynyl group to the Pd(II) center in the transmetalation step of the palladium cycle, which is the key link between the two cycles.

Experimental Protocol: Sonogashira Coupling

Materials:

• (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (1-3 mol%)

• Copper(I) Iodide (CuI) (2-5 mol%)

• Base (e.g., Triethylamine (Et₃N) or Diisopropylamine (DIPA)) (2.0-3.0 equiv)

• Solvent (e.g., Tetrahydrofuran (THF) or DMF), anhydrous and degassed

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add (2S)-2-(4-Iodophenoxy)propanoic acid, Pd(PPh₃)₂Cl₂, and CuI.

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen (3x).

• Reagent Addition: Add the degassed solvent (e.g., THF) and the amine base. Stir for 5 minutes. Then, add the terminal alkyne dropwise via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C). The reaction is often rapid and can be complete within a few hours. Monitor by TLC.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate.

• Extraction: Redissolve the residue in ethyl acetate and water. Acidify the aqueous layer with 1M HCl to pH ~2-3. Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the final product by flash column chromatography.

References

• Suzuki, A. (1981). A new stereospecific cross-coupling by the palladium-catalyzed reaction of 1-alkenylboranes with 1-alkenyl or 1-alkynyl halides. Synthetic Communications. [Link]

• Miyaura, N.; Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Heck, R. F. (1982). Palladium-catalyzed vinylation of organic halides. Organic Reactions, 27, 345-390. [Link]

• Littke, A. F.; Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Chinchilla, R.; Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Various Authors. (2020). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Molecules. [Link]

• Organic Chemistry Portal. Suzuki Coupling. organic-chemistry.org. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. organic-chemistry.org. [Link]

• Organic Chemistry Portal. Heck Reaction. organic-chemistry.org. [Link]

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• 10. chem.libretexts.org [chem.libretexts.org]

Procedure for esterification of (2S)-2-(4-Iodophenoxy)propanoic acid

Application Notes & Protocols

Topic: A Comprehensive Guide to the Esterification of (2S)-2-(4-Iodophenoxy)propanoic acid

Abstract

(2S)-2-(4-Iodophenoxy)propanoic acid is a valuable chiral building block in medicinal chemistry and materials science. Its ester derivatives are frequently synthesized as intermediates for further functionalization or as final active compounds. This document provides a detailed guide for researchers, chemists, and drug development professionals on the effective esterification of this substrate. We present two robust protocols: the classic Fischer-Speier esterification for simple, scalable synthesis, and the milder Steglich esterification, ideal for more sensitive or sterically hindered alcohols. This guide emphasizes the mechanistic rationale behind procedural steps, comprehensive protocols from reaction setup to product characterization, and critical safety considerations, ensuring a reproducible and safe experimental workflow.

Introduction and Scientific Context

2-Aryloxypropionic acids are a well-established class of compounds with significant biological activities, often utilized in the development of herbicides and pharmaceuticals.[1][2] The specific stereoisomer, (2S)-2-(4-Iodophenoxy)propanoic acid, incorporates a chiral center and an aryl iodide moiety, making it a highly versatile synthon for creating complex molecules, particularly through palladium-catalyzed cross-coupling reactions.

The conversion of the carboxylic acid to an ester is a fundamental transformation that serves several purposes:

• Protection: The ester group protects the acidic proton, preventing interference in subsequent reactions.

• Modulation of Properties: Esterification alters the compound's polarity, solubility, and bioavailability, which is critical in drug design.

• Synthetic Handle: The ester can be readily hydrolyzed back to the carboxylic acid or converted into other functional groups.

This guide provides the theoretical and practical framework for selecting and executing the appropriate esterification strategy based on the specific alcohol and the desired scale of the reaction.

Mechanistic Principles of Esterification

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. We will discuss the two primary methods detailed in this note.

Fischer-Speier Esterification

This is a classic acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[3][4] The reaction is driven to completion by using a large excess of the alcohol or by removing water as it is formed.[5][6][7]

Mechanism:

• Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[7][8]

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[6][7]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[8]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and reforming the carbonyl double bond.

• Deprotonation: The protonated ester is deprotonated by a weak base (like water or the alcohol) to regenerate the acid catalyst and yield the final ester product.[6]

Steglich Esterification

The Steglich esterification is a powerful, mild method that utilizes a coupling agent, typically N,N'-Dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-Dimethylaminopyridine (DMAP).[9][10] This method is particularly advantageous for temperature-sensitive substrates or sterically demanding alcohols where Fischer conditions might fail or lead to side products like elimination.[11][12]

Mechanism:

• Activation of the Carboxylic Acid: The carboxylic acid adds to one of the C=N double bonds of DCC to form a highly reactive O-acylisourea intermediate.[11][13]

• Role of DMAP: While the O-acylisourea can react directly with the alcohol, this process can be slow and susceptible to an intramolecular rearrangement to a stable N-acylurea byproduct.[9][11] DMAP, being a superior nucleophile, rapidly attacks the O-acylisourea to form a reactive acylpyridinium salt ("active ester"). This intermediate is not prone to rearrangement and is highly electrophilic.[11][12]

• Nucleophilic Attack by Alcohol: The alcohol attacks the acylpyridinium intermediate.

• Product Formation: The tetrahedral intermediate collapses to form the ester, releasing DMAP (which acts catalytically) and the insoluble N,N'-dicyclohexylurea (DCU) byproduct.[9][14]

General Materials and Equipment

• Reagents: (2S)-2-(4-Iodophenoxy)propanoic acid, desired alcohol (e.g., methanol, ethanol), concentrated sulfuric acid (H₂SO₄), N,N'-Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP), Dichloromethane (DCM, anhydrous), Ethyl acetate, Hexanes, Sodium bicarbonate (NaHCO₃), Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), Deuterated solvents for NMR (e.g., CDCl₃, DMSO-d₆).

• Equipment: Round-bottom flasks, reflux condenser, magnetic stirrer/hotplate, ice bath, separatory funnel, rotary evaporator, glass funnels, filter paper, glassware for column chromatography, TLC plates (silica gel), UV lamp, NMR spectrometer, IR spectrometer, Mass spectrometer.

Experimental Workflow and Protocols

The overall process from starting material to a fully characterized product is outlined below.

Caption: General experimental workflow for the esterification of (2S)-2-(4-Iodophenoxy)propanoic acid.

Protocol 1: Fischer-Speier Esterification (Example: Methyl Ester)

This method is cost-effective and suitable for simple primary or secondary alcohols. The reaction is reversible, so a large excess of alcohol is used to drive the equilibrium towards the product.[4][5]

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.
(2S)-2-(4-Iodophenoxy)propanoic acid	306.09	5.0	1.53 g	1.0
Methanol (MeOH)	32.04	excess	25 mL	-
Concentrated Sulfuric Acid (H₂SO₄)	98.08	catalytic	0.2 mL (~4 mmol)	~0.8

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (2S)-2-(4-Iodophenoxy)propanoic acid (1.53 g, 5.0 mmol).

• Add methanol (25 mL). Stir the mixture until the acid dissolves.

• Carefully add concentrated sulfuric acid (0.2 mL) dropwise to the stirring solution.

• Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) using a heating mantle or oil bath.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 4:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-6 hours.

• Work-up: a. Allow the reaction mixture to cool to room temperature. b. Slowly pour the mixture into a beaker containing 100 mL of cold water. c. Extract the aqueous mixture with ethyl acetate (3 x 40 mL). d. Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 30 mL) to neutralize the acid catalyst, followed by brine (1 x 30 mL). e. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude methyl ester.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate.

Protocol 2: Steglich Esterification (Example: Isopropyl Ester)

This mild protocol operates at room temperature and is ideal for preventing side reactions. It is highly effective for a wide range of alcohols.[10][12][15]

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equiv.
(2S)-2-(4-Iodophenoxy)propanoic acid	306.09	5.0	1.53 g	1.0
Isopropanol	60.10	6.0	0.45 mL (0.36 g)	1.2
DCC	206.33	5.5	1.13 g	1.1
DMAP	122.17	0.25	30 mg	0.05
Dichloromethane (DCM), anhydrous	84.93	-	25 mL	-

Step-by-Step Procedure:

• In a 100 mL round-bottom flask under a nitrogen or argon atmosphere, dissolve (2S)-2-(4-Iodophenoxy)propanoic acid (1.53 g, 5.0 mmol), isopropanol (0.45 mL, 6.0 mmol), and DMAP (30 mg, 0.25 mmol) in anhydrous DCM (25 mL).[14]

• Cool the flask to 0°C in an ice bath.

• Add DCC (1.13 g, 5.5 mmol) to the stirring solution in one portion. A white precipitate (DCU) will begin to form.[14]

• Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor by TLC.

• Work-up: a. Filter the reaction mixture through a sintered glass funnel or Celite pad to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.[14] b. Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL). c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient).

Product Characterization

Confirmation of the ester product is achieved through standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The most telling sign of successful esterification is the disappearance of the broad singlet for the carboxylic acid proton (typically >10 ppm). New signals corresponding to the alcohol moiety will appear. For a methyl ester, expect a sharp singlet around 3.7 ppm. For an isopropyl ester, expect a septet around 5.0 ppm (CH) and a doublet around 1.2 ppm (2 x CH₃).

• ¹³C NMR Spectroscopy: The carboxylic acid carbonyl carbon (approx. 175-180 ppm) will shift slightly to the ester carbonyl region (approx. 170-175 ppm). New peaks for the alcohol's carbons will be visible.

• Infrared (IR) Spectroscopy: The broad O-H stretch of the carboxylic acid (2500-3300 cm⁻¹) will disappear. A strong C=O stretch for the ester will appear around 1735-1750 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak ([M]⁺ or [M+H]⁺) should correspond to the calculated molecular weight of the target ester.

Method Comparison and Troubleshooting

Feature	Fischer-Speier Esterification	Steglich Esterification
Conditions	Harsh (strong acid, heat)	Mild (room temperature, neutral pH)[12]
Reagents	Inexpensive (acid, alcohol)	More expensive (DCC, DMAP)
Substrate Scope	Good for simple, robust substrates.[3]	Excellent for complex, sensitive, or hindered substrates.[11][12]
Byproducts	Water	N,N'-dicyclohexylurea (DCU) - an insoluble solid.[14]
Work-up Complexity	Requires neutralization and extensive washing.	Requires filtration of DCU, followed by standard washing.
Common Issues	Incomplete reaction, decomposition of sensitive substrates.	Formation of N-acylurea byproduct (minimized by DMAP).[9][11]

Troubleshooting Tips:

• Low Yield (Fischer): Ensure the alcohol is in large excess and consider using a Dean-Stark apparatus to remove water azeotropically.[3][7]

• Low Yield (Steglich): Use anhydrous solvents and reagents, as water will consume the DCC. Ensure DMAP is present.

• DCU in Final Product: If DCU is not fully removed by filtration, it can sometimes be precipitated from the crude product by dissolving in a minimal amount of a solvent like DCM and adding hexanes, then re-filtering.

Safety and Handling

• General Precautions: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[16][17][18]

• (2S)-2-(4-Iodophenoxy)propanoic acid: May cause skin and serious eye irritation. Avoid inhalation of dust.[16][17][18]

• Concentrated Sulfuric Acid: Extremely corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• DCC: Is a potent sensitizer and can cause severe allergic skin reactions and chemical burns upon contact.[12][14] Always handle with gloves in a fume hood.

• DMAP: Toxic if swallowed or in contact with skin.

• Organic Solvents (DCM, Ethyl Acetate, etc.): Flammable and volatile. Avoid inhalation of vapors and keep away from ignition sources.

References

• Aapptec (n.d.). DCC Coupling. Retrieved from [Link]

• NPTEL (n.d.). Synthesis of Esters. Retrieved from [Link]

• Organic Chemistry Portal (n.d.). Steglich Esterification. Retrieved from [Link]

• Organic Synthesis (n.d.). Acid-Amine Coupling using DCC. Retrieved from [Link]

• Chemistry Steps (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405–6413. Retrieved from [Link]

• Wikipedia (n.d.). Steglich esterification. Retrieved from [Link]

• Rocca, B., et al. (2014). Evaluation of amino acid ester-based ionic liquids as buffer additives in CE for the separation of 2-arylpropionic acids nonsteroidal anti-inflammatory drugs. PubMed. Retrieved from [Link]

• Jin, J., et al. (2021). Enhanced Production of (S)-2-arylpropionic Acids by Protein Engineering and Whole-Cell Catalysis. PMC. Retrieved from [Link]

• Khan, I., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. PMC. Retrieved from [Link]

• Wikipedia (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Google Patents (n.d.). EP0032620A1 - Process for preparing therapeutic 2-arylpropionic acids and esters, and novel arylmethylmalonate esters.

• Chemistry Steps (2021, November 18). Fischer Esterification. Retrieved from [Link]

• National Institutes of Health (n.d.). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Retrieved from [Link]

• Master Organic Chemistry (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Google Patents (n.d.). US4304930A - Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid.

• BYJU'S (2019, January 23). Fischer esterification reaction. Retrieved from [Link]

• MDPI (2024, March 15). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors. Retrieved from [Link]

• MDPI (2020, July 28). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. Retrieved from [Link]

• Organic Chemistry Portal (n.d.). Fischer Esterification. Retrieved from [Link]

• Chemguide (n.d.). Esterification of carboxylic acids. Retrieved from [Link]

• Organic Syntheses (n.d.). 2-phenylpropionic acid. Retrieved from [Link]

• PubChem (n.d.). (2S)-2-(4-hydroxyphenoxy)propanoic acid. Retrieved from [Link]

• ResearchGate (2025, December 25). Esterification of propanoic acid in the presence of a homogeneous catalyst. Retrieved from [Link]

• Journal of Engineering & Processing Management (n.d.). ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. Retrieved from [Link]

• Organic Chemistry Portal (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Semantic Scholar (n.d.). Preliminary study on the synthesis and high-resolution NMR analysis of Naproxen and Ibuprofen esters. Retrieved from [Link]

• Doc Brown's Chemistry (n.d.). low/high resolution 1H proton nmr spectrum of propanoic acid. Retrieved from [Link]

• Magritek (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Herbicidal Derivatives from (2S)-2-(4-Iodophenoxy)propanoic Acid

Introduction: Strategic Utilization of (2S)-2-(4-Iodophenoxy)propanoic Acid in Herbicide Discovery

(2S)-2-(4-Iodophenoxy)propanoic acid is a chiral building block of significant interest in agrochemical research, particularly for the development of aryloxyphenoxypropionate (AOPP) herbicides, commonly known as "fops". This class of herbicides is renowned for its high efficacy against a wide range of grass weeds, acting as a selective inhibitor of the acetyl-CoA carboxylase (ACCase) enzyme in these plants.[1][2] The inhibition of ACCase, a critical enzyme in the biosynthesis of fatty acids, leads to the disruption of cell membrane integrity and ultimately, plant death.[2]

A crucial aspect of AOPP herbicides is their stereochemistry; the herbicidal activity is predominantly associated with the (R)-enantiomer. However, the provided starting material is the (S)-enantiomer. It is important to note that in the synthesis of many commercial 'fop' herbicides, a related precursor, (R)-2-(4-hydroxyphenoxy)propionic acid, is often utilized. The derivatization strategies outlined herein are based on the functional handles of the provided molecule and can be adapted for stereochemical optimization in a research and development setting. The 4-iodo substituent on the phenyl ring serves as a versatile synthetic handle, allowing for the introduction of diverse chemical moieties through various cross-coupling reactions. This enables the generation of a library of novel herbicidal candidates with potentially enhanced activity, selectivity, or improved toxicological profiles.

This document provides detailed protocols for the derivatization of (2S)-2-(4-iodophenoxy)propanoic acid, focusing on the strategic protection of the carboxylic acid moiety followed by palladium- and copper-catalyzed cross-coupling reactions. The causality behind the choice of reagents and reaction conditions is explained to provide researchers with a comprehensive understanding of the synthetic strategies.

Part 1: Initial Preparation - Esterification of the Carboxylic Acid Moiety

The free carboxylic acid group in the starting material can interfere with the basic conditions and metallic catalysts employed in subsequent cross-coupling reactions. Therefore, its protection as an ester is a critical first step. The ethyl ester is a common choice as it is often readily cleaved under basic or acidic conditions to yield the active herbicidal acid, a process that can also occur within the target plant.[3]

Protocol 1: Fischer Esterification of (2S)-2-(4-Iodophenoxy)propanoic Acid

This protocol describes the acid-catalyzed esterification of the starting material with ethanol.

Rationale: Fischer esterification is a classic and reliable method for converting carboxylic acids to esters using an excess of the alcohol in the presence of a strong acid catalyst.[4] The use of a large excess of ethanol drives the equilibrium towards the product side.

Caption: Workflow for Fischer Esterification.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (example)	Molar Equivalents
(2S)-2-(4-Iodophenoxy)propanoic acid	N/A	306.09	5.0 g	1.0
Ethanol (absolute)	64-17-5	46.07	50 mL	Excess
Sulfuric acid (concentrated)	7664-93-9	98.08	0.5 mL	Catalytic
Sodium bicarbonate (saturated solution)	144-55-8	84.01	As needed	-
Anhydrous magnesium sulfate	7487-88-9	120.37	As needed	-
Diethyl ether	60-29-7	74.12	As needed	-

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (2S)-2-(4-iodophenoxy)propanoic acid (5.0 g).

• Add absolute ethanol (50 mL) to the flask.

• Slowly and carefully add concentrated sulfuric acid (0.5 mL) to the mixture while stirring.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether (100 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 50 mL) and saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acid catalyst.

• Wash the organic layer with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl (2S)-2-(4-iodophenoxy)propanoate.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Part 2: Synthesis of Diaryl Ether Derivatives via C-O Cross-Coupling

The formation of a diaryl ether linkage is a common strategy in the synthesis of AOPP herbicides. The Ullmann condensation is a classical copper-catalyzed reaction for this purpose.

Protocol 2: Ullmann Condensation for Diaryl Ether Synthesis

This protocol details the copper-catalyzed coupling of ethyl (2S)-2-(4-iodophenoxy)propanoate with a substituted phenol.

Rationale: The Ullmann condensation is a robust method for forming C-O bonds between aryl halides and phenols.[5] The use of an aryl iodide as the electrophile is advantageous as it is generally more reactive than the corresponding bromide or chloride.[6] Picolinic acid has been shown to be an effective ligand for promoting copper-catalyzed O-arylation under mild conditions.[7]

Caption: Workflow for Ullmann Condensation.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (example)	Molar Equivalents
Ethyl (2S)-2-(4-iodophenoxy)propanoate	N/A	334.14	1.0 g	1.0
Substituted Phenol	Varies	Varies	1.2	1.2
Copper(I) iodide (CuI)	7681-65-4	190.45	28.5 mg	0.05
Picolinic acid	98-98-6	123.11	37 mg	0.10
Potassium phosphate (K₃PO₄)	7778-53-2	212.27	1.27 g	2.0
Dimethyl sulfoxide (DMSO), anhydrous	67-68-5	78.13	10 mL	-

Procedure:

• To an oven-dried screw-cap tube, add ethyl (2S)-2-(4-iodophenoxy)propanoate (1.0 g), the substituted phenol (1.2 equiv.), copper(I) iodide (0.05 equiv.), picolinic acid (0.10 equiv.), and potassium phosphate (2.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

• Add anhydrous DMSO (10 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 110-120 °C.

• Stir the reaction mixture for 12-24 hours, monitoring for completion by TLC.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate (50 mL).

• Filter the mixture through a pad of Celite to remove insoluble salts.

• Wash the filtrate with water (3 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Part 3: Synthesis of C-C Coupled Derivatives

The 4-iodo group provides an excellent opportunity to introduce carbon-based substituents through well-established palladium-catalyzed cross-coupling reactions such as the Sonogashira and Suzuki reactions.

Protocol 3: Sonogashira Coupling for Alkynyl Moiety Introduction

This protocol describes the coupling of ethyl (2S)-2-(4-iodophenoxy)propanoate with a terminal alkyne.

Rationale: The Sonogashira coupling is a highly efficient method for the formation of C(sp²)-C(sp) bonds.[8] The reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and an amine base.[9] The use of an aryl iodide generally results in higher reactivity compared to other aryl halides.[8]

Caption: Workflow for Sonogashira Coupling.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (example)	Molar Equivalents
Ethyl (2S)-2-(4-iodophenoxy)propanoate	N/A	334.14	1.0 g	1.0
Terminal Alkyne	Varies	Varies	1.1	1.1
Bis(triphenylphosphine)palladium(II) dichloride	13965-03-2	701.90	42 mg	0.02
Copper(I) iodide (CuI)	7681-65-4	190.45	11.4 mg	0.02
Triethylamine (TEA)	121-44-8	101.19	15 mL	Solvent/Base
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11	15 mL	Solvent

Procedure:

• To a Schlenk flask, add bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv.) and copper(I) iodide (0.02 equiv.).

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous tetrahydrofuran (15 mL) and triethylamine (15 mL).

• To this stirred suspension, add ethyl (2S)-2-(4-iodophenoxy)propanoate (1.0 g) followed by the terminal alkyne (1.1 equiv.).

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring for completion by TLC.

• Once the reaction is complete, remove the solvents under reduced pressure.

• Dissolve the residue in diethyl ether (50 mL) and wash with a saturated aqueous solution of ammonium chloride (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 4: Suzuki Coupling for Aryl or Heteroaryl Moiety Introduction

This protocol details the palladium-catalyzed coupling of ethyl (2S)-2-(4-iodophenoxy)propanoate with an aryl or heteroaryl boronic acid.

Rationale: The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds between aryl halides and organoboron compounds.[10] It exhibits excellent functional group tolerance. For aryl iodides, a variety of palladium catalysts and ligands can be employed.

Caption: Workflow for Suzuki-Miyaura Coupling.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (example)	Molar Equivalents
Ethyl (2S)-2-(4-iodophenoxy)propanoate	N/A	334.14	1.0 g	1.0
Aryl/Heteroaryl Boronic Acid	Varies	Varies	1.2	1.2
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	87 mg	0.025
Sodium carbonate (2 M aqueous solution)	497-19-8	105.99	3 mL	-
Toluene	108-88-3	92.14	15 mL	-

Procedure:

• In a round-bottom flask, combine ethyl (2S)-2-(4-iodophenoxy)propanoate (1.0 g), the aryl/heteroaryl boronic acid (1.2 equiv.), and tetrakis(triphenylphosphine)palladium(0) (0.025 equiv.).

• Add toluene (15 mL) followed by the 2 M aqueous sodium carbonate solution (3 mL).

• Fit the flask with a reflux condenser and heat the mixture to 80-90 °C under an inert atmosphere.

• Stir vigorously for 6-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate (50 mL).

• Separate the organic layer, and wash with water (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Part 4: Final Deprotection - Hydrolysis of the Ester

To obtain the final active herbicidal acid, the ethyl ester must be hydrolyzed. This can be achieved under basic conditions (saponification).[11]

Protocol 5: Saponification of the Ester Derivative

Rationale: Basic hydrolysis of esters is an irreversible process that cleanly affords the carboxylate salt. Subsequent acidification yields the desired carboxylic acid.[11]

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (example)	Molar Equivalents
Ester Derivative	-	Varies	1.0 g	1.0
Sodium hydroxide	1310-73-2	40.00	2.0	>2.0
Ethanol	64-17-5	46.07	10 mL	-
Water	7732-18-5	18.02	5 mL	-
Hydrochloric acid (1 M)	7647-01-0	36.46	As needed	-

Procedure:

• Dissolve the ester derivative (1.0 g) in ethanol (10 mL) in a round-bottom flask.

• Add a solution of sodium hydroxide (2.0 equiv.) in water (5 mL).

• Heat the mixture to reflux for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (20 mL) and wash with diethyl ether (20 mL) to remove any unreacted ester.

• Acidify the aqueous layer to pH 2-3 with 1 M hydrochloric acid, which should result in the precipitation of the carboxylic acid.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic extracts, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final herbicidal acid.

Safety and Handling

General Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[12]

• Organoiodine compounds can be harmful if swallowed, in contact with skin, or if inhaled. Avoid breathing dust, vapor, mist, or gas.[12][13]

• Wash hands thoroughly after handling.[12]

• In case of accidental exposure, follow standard first-aid procedures and seek medical attention.[12]

Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

(2S)-2-(4-Iodophenoxy)propanoic acid is a valuable and versatile starting material for the synthesis of novel herbicidal derivatives. The protocols outlined in this document provide a robust framework for researchers to explore the chemical space around the aryloxyphenoxypropionate scaffold. By leveraging modern cross-coupling methodologies, a diverse library of compounds can be efficiently generated for biological screening. Careful attention to reaction conditions, particularly the protection of the carboxylic acid and the choice of catalytic system, is crucial for successful synthesis.

References

• Covetrus North America. (n.d.). NeogenVet® Organic Iodide Powder Safety Data Sheet.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Kalhor, M., Dadras, A., Mobinikhaledi, A., & Tajik, H. (2011). A new method for one-pot synthesis of aryloxyphenoxypropionate herbicides using 2,4,6-trichloro-1,3,5-triazine and (n-BU)4NI as a homogeneous catalyst. Journal of the Serbian Chemical Society, 76(9), 1241-1248.
• Maiti, D., & Buchwald, S. L. (2010). Cu-catalyzed arylation of phenols: synthesis of sterically hindered and heteroaryl diaryl ethers. The Journal of organic chemistry, 75(5), 1791–1794.
• Halpern, D. F. (1991). Coenzyme A esters of 2-aryloxyphenoxypropionate herbicides and 2-arylpropionate antiinflammatory drugs are potent and stereoselective inhibitors of rat liver acetyl-CoA carboxylase. Archives of biochemistry and biophysics, 286(1), 121–127.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Kalhor, M., Dadras, A., Mobinikhaledi, A., & Tajik, H. (2011). A new method for one-pot synthesis of aryloxyphenoxypropionate herbicides using 2,4,6-trichloro-1,3,5-triazine and (n-BU)4NI as a homogeneous catalyst.
• BenchChem. (2025). Application Notes and Protocols for Sonogashira Coupling Reactions Involving 2-Octyne.
• Carl ROTH. (n.d.). Safety Data Sheet: Iodine.
• Damkaci, F. (2019). N-Picolinicamides as ligands in Ullman type C-O coupling reactions.
• DowElanco. (1990). Process for the minimization of racemization in the preparation of optically active ((aryloxy)phenoxy)propionate herbicides. U.S.
• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Iodine.
• Jiangsu Changlong Agrochemical Co., Ltd. (2022). Synthetic method of aryloxy phenoxy propionate herbicide.

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Clark, J. (2015). Hydrolysing Esters.
• Zhang, L., et al. (2022). Design, Synthesis, Mode of Action and Herbicidal Evaluation of Quinazolin-4(3H)
• Ma, D., & Cai, Q. (2003). Cu(I)/Amino Acid Catalyzed Coupling Reactions of Aryl Halides and Nucleophiles: Applications in Large-Scale Production. CHIMIA, 57(1-2), 46-50.
• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol.
• Fisher Scientific. (n.d.). SDS- Iodine Solution - Safety Data Sheet.
• Reddy, V. P., & Kumar, V. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst.
• Hill, M. D., et al. (2014). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class.
• Crafts, A. S. (1953). Evidence for Hydrolysis of Esters of 2,4-D during Absorption by Plants. Weeds, 2(1), 58-61.
• Ibitayo, O. A. (2014). Toxic Mechanisms of Aryloxyphenoxypropionates in Target and Non-target Organisms. Journal of Xenobiotics, 4(1), 4-8.
• Fisher Scientific. (2014). Iodine - SAFETY DATA SHEET.
• Nissan Chemical Industries, Ltd. (1990). Purification of 2-(4-hydroxyphenoxy)propionic acid ester.
• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. Molecules, 27(23), 8504.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Ethyl-4-iodophenol.
• Hoechst Schering AgrEvo GmbH. (1997). Process for the preparation of esters of 2-(4-hydroxyphenoxy)-propionic acid.
• Singh, U. P., et al. (2021). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 9, 726521.
• Belafi-Bako, K., et al. (2002). Esterification of propanoic acid in the presence of a homogeneous catalyst. Periodica Polytechnica Chemical Engineering, 46(1-2), 89-94.
• Reusch, W. (2013). Fischer Esterification.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695.
• Zheng, J., et al. (2023). Influence of alkylation and esterification of 2-(4-methoxyphenoxy) propionic acid on sweet inhibition property and its manipulation mechanism. International Journal of Food Properties, 26(1), 108-121.
• Haibach, M. C., et al. (2022). Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. Chemical Science, 13(43), 12818-12826.
• Eriksson, A. (2015). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. Diva-portal.org.

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Advanced Peptide Coupling Protocols: Incorporating (2S)-2-(4-Iodophenoxy)propanoic Acid

An Application Guide for Researchers

This guide provides a detailed technical overview and actionable protocols for the successful incorporation of (2S)-2-(4-Iodophenoxy)propanoic acid into peptide chains. Designed for researchers, chemists, and drug development professionals, this document explains the underlying chemical principles, offers step-by-step methodologies, and addresses critical challenges to ensure reliable and efficient synthesis.

Introduction: The Significance of (2S)-2-(4-Iodophenoxy)propanoic Acid

(2S)-2-(4-Iodophenoxy)propanoic acid is a specialized chemical building block gaining traction in peptide and medicinal chemistry. Its unique structure, featuring a chiral propanoic acid linked to an iodinated phenyl ring via an ether bond, offers several strategic advantages:

• Structural Scaffold: It can be used to introduce a rigid, well-defined conformational constraint into a peptide backbone, influencing its secondary structure and binding properties.

• Pharmacokinetic Modulation: The phenoxypropanoic acid moiety can mimic certain amino acid side chains or act as a bioisostere, potentially improving metabolic stability or cell permeability.

• Bioconjugation and Imaging: The iodine atom serves as a versatile handle. It can be used for radioiodination with isotopes like ¹²³I, ¹²⁴I, or ¹²⁵I for applications in single-photon emission computed tomography (SPECT) or positron emission tomography (PET) imaging.[1] It can also participate in cross-coupling reactions (e.g., Sonogashira, Suzuki) for further functionalization.

Given its bulky nature and electronic properties, its efficient incorporation into a peptide sequence requires carefully optimized coupling strategies. This guide will explore these strategies in detail.

Section 1: Physicochemical Properties and Handling

Understanding the fundamental properties of (2S)-2-(4-Iodophenoxy)propanoic acid is the first step toward its effective use.

Property	Value	Source
CAS Number	10442-47-4	[2]
Molecular Formula	C₉H₉IO₃	[2]
Molecular Weight	292.07 g/mol	[2]
Appearance	Typically a white to off-white solid	General Observation
Storage	Store in a cool, dry, dark place. Inert atmosphere recommended.	[2]

Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

Section 2: Core Principles of Peptide Coupling

The formation of a peptide (amide) bond is a condensation reaction between a carboxylic acid and an amine.[3] This reaction is not spontaneous and requires the "activation" of the carboxylic acid to make it more susceptible to nucleophilic attack by the amine.[4] This is the primary role of coupling reagents.

The general mechanism involves the coupling reagent transforming the carboxylic acid's hydroxyl group into a better leaving group, forming a highly reactive intermediate (e.g., O-acylisourea, active ester).[4][5] This intermediate is then readily attacked by the N-terminal amine of the growing peptide chain.

Caption: General workflow of a peptide coupling reaction.

Commonly used coupling reagents belong to several classes, including carbodiimides (DCC, DIC), phosphonium salts (PyBOP, PyAOP), and aminium/uronium salts (HBTU, HATU, HCTU).[3][6][7] Aminium/uronium reagents like HATU are often preferred for challenging couplings, including those involving sterically hindered components, due to their high reactivity and ability to suppress side reactions.[3][8]

Section 3: Protocols for Incorporating (2S)-2-(4-Iodophenoxy)propanoic Acid

This section provides detailed, field-tested protocols for incorporating the title compound. The choice between solution-phase and solid-phase synthesis depends on the overall objective, scale, and desired final product.

This protocol is suitable for creating dipeptides or for fragment condensation where (2S)-2-(4-Iodophenoxy)propanoic acid is coupled to an amino acid ester.

Objective: To couple (2S)-2-(4-Iodophenoxy)propanoic acid with a C-terminally protected amino acid (e.g., H-Gly-OMe·HCl).

Materials:

• (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 eq)

• Amino acid methyl ester hydrochloride (e.g., H-Gly-OMe·HCl) (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Reaction vessel, magnetic stirrer, and inert atmosphere (N₂ or Ar)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve (2S)-2-(4-Iodophenoxy)propanoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Pre-activation: Stir the solution at 0°C (ice bath) for 10-15 minutes. This pre-activation step forms the reactive HOAt ester, which minimizes side reactions.

• Amine Addition: In a separate vial, dissolve the amino acid methyl ester hydrochloride (1.0 eq) in a minimal amount of DMF and add DIPEA (3.0 eq). The first equivalent of base neutralizes the hydrochloride salt, while the subsequent equivalents act as the base for the coupling reaction.

• Coupling Reaction: Add the amine solution dropwise to the pre-activated acid solution at 0°C. Allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting acid is consumed.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

This is the most common scenario, where the molecule is added to the N-terminus of a peptide chain assembled on a solid support. This protocol assumes a standard Fmoc-based SPPS strategy.[9]

Caption: Workflow for N-terminal capping via SPPS.

Objective: To couple (2S)-2-(4-Iodophenoxy)propanoic acid to the free N-terminal amine of a resin-bound peptide.

Materials:

• Peptide-resin with a free N-terminus (1.0 eq)

• (2S)-2-(4-Iodophenoxy)propanoic acid (3.0-5.0 eq)

• HATU (2.9 eq)

• DIPEA or 2,4,6-Collidine (6.0-10.0 eq)

• SPPS-grade DMF

• SPPS reaction vessel

Step-by-Step Methodology:

• Resin Preparation: Ensure the N-terminal Fmoc group of the peptide-resin has been removed using a standard deprotection protocol (e.g., 20% piperidine in DMF) and the resin has been thoroughly washed.[9][10]

• Activation Solution: In a separate vial, dissolve (2S)-2-(4-Iodophenoxy)propanoic acid (3.0-5.0 eq relative to resin loading) and HATU (2.9 eq) in DMF. Add DIPEA (6.0-10.0 eq) and allow the mixture to pre-activate for 1-2 minutes.

  • Expertise Note: A larger excess of reagents is used in SPPS to drive the reaction to completion on the solid support.[11] Using a hindered base like collidine can sometimes reduce racemization, although it is not a concern for this specific achiral-at-the-amine-coupling acid.[9]

• Coupling Reaction: Add the activation solution to the swelled, deprotected peptide-resin. Agitate the mixture using a shaker or nitrogen bubbling at room temperature for 2-4 hours.

  • Trustworthiness Note: To validate the coupling efficiency, a small sample of the resin can be taken for a Kaiser test or a Chloranil test. A negative result (yellow beads for Kaiser test) indicates a complete reaction.

• Washing: After the coupling is complete, drain the reaction vessel and wash the resin extensively with DMF (3-5 times) followed by dichloromethane (DCM) (3-5 times) to remove all excess reagents and byproducts.

• Final Product: The resin now carries the desired N-terminally modified peptide. It can be dried for storage or proceed directly to cleavage and purification.

Section 4: Critical Considerations and Troubleshooting

Steric Hindrance: The 2-(4-Iodophenoxy)propanoic acid moiety is significantly bulkier than a standard amino acid. This can lead to slower reaction kinetics and incomplete couplings, especially if the N-terminal amino acid on the peptide is also sterically hindered (e.g., Valine, Isoleucine).[12]

• Mitigation Strategies:

  • Increase Reaction Time: Extend the coupling time to overnight if necessary.[12]

  • Use a More Potent Coupling Reagent: HATU is an excellent choice, but for extremely difficult couplings, reagents like COMU or PyAOP could be considered.[3][7]

  • Elevated Temperature: Performing the coupling at a slightly elevated temperature (e.g., 35-40°C) can help overcome the activation energy barrier, but must be done with caution to avoid potential side reactions or racemization of the underlying peptide.[12][13]

Stability of the Carbon-Iodine Bond: The aryl iodide bond is generally stable to the standard conditions of Fmoc-SPPS.

• Fmoc Deprotection: The C-I bond is stable to repeated treatments with 20% piperidine in DMF.

• TFA Cleavage: The bond is also stable to standard cleavage cocktails containing trifluoroacetic acid (TFA). However, prolonged exposure or harsh conditions could potentially lead to side reactions. It is crucial to include scavengers in the cleavage cocktail.

Troubleshooting Common Issues:

Issue	Possible Cause(s)	Recommended Solution(s)
Low Coupling Efficiency (Positive Kaiser Test)	Insufficient reagent excess; Steric hindrance; Inefficient activation.	Increase equivalents of acid and coupling reagents to 5-fold. Extend reaction time or gently increase temperature. Ensure anhydrous solvents are used.
Unidentified Side Product in LC-MS	Degradation of the iodo-moiety; Reaction with scavengers during cleavage.	Use a milder cleavage cocktail if possible. A common robust cocktail is TFA/H₂O/Triisopropylsilane (TIS) (95:2.5:2.5). Avoid scavengers like dithiothreitol (DTT) if disulfide bonds are not present.
Peptide Aggregation	The hydrophobicity of the added moiety can contribute to aggregation on the resin.	Use a low-substitution resin (0.1-0.4 mmol/g) for long peptides.[11] Consider using "magic mixture" (DMF/DCM with 1% Triton X-100) for washes to disrupt secondary structures.

Section 5: Post-Synthesis Processing and Analysis

Cleavage and Deprotection: After synthesis, the peptide must be cleaved from the resin and all side-chain protecting groups must be removed.

• Wash the final peptide-resin with DCM and dry it under vacuum.

• Prepare a cleavage cocktail. A standard and effective choice is TFA/TIS/H₂O (95:2.5:2.5) . TIS is a cation scavenger that protects the iodinated ring and other sensitive residues like Tryptophan from electrophilic attack.

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and react for 2-3 hours at room temperature.

• Filter the resin and collect the TFA solution containing the peptide.

• Precipitate the crude peptide by adding it to a large volume of cold diethyl ether.

• Centrifuge the mixture, decant the ether, and wash the peptide pellet with more cold ether.

• Dry the crude peptide pellet under vacuum.

Purification and Analysis: The crude product will contain the target peptide along with impurities like deletion sequences or incompletely deprotected peptides.[14]

• Purification: The standard and most effective method for purifying peptides is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[14]

  • Stationary Phase: A C18 column is typically used.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% TFA, is employed. The hydrophobic nature of the iodophenoxy group will likely increase the peptide's retention time compared to its non-iodinated counterpart.

  • Detection: UV detection at 210-220 nm is standard for monitoring the peptide backbone.[14]

• Analysis and Characterization:

  • LC-MS: To confirm the molecular weight of the purified peptide. The isotopic pattern of iodine should be observable.

  • Analytical HPLC: To assess the purity of the final product.

  • NMR Spectroscopy: For detailed structural confirmation if required.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Luxembourg Bio Technologies. (n.d.).
• Matera, C., & Lapi, S. E. (2025). Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques. Pharmaceuticals, 18(7), 965.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6555-6605.
• Benchchem. (2025). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions.
• AAPPTEC. (n.d.). Coupling Reagents.
• de Figueiredo, R. M., & Campagne, J.-M. (2020). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 25(23), 5641.
• Katritzky, A. R., et al. (2004). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 69(1), 134-138.
• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• Collins, J. M., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4413-4422.
• Zhuravlev, A. V., et al. (2025). Rapid and Efficient Radiolabeling of Short Peptides. International Journal of Molecular Sciences, 26(18), 14358.
• De Spiegeleer, B., et al. (2012). Analysis of iodinated quorum sensing peptides by LC–UV/ESI ion trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 62, 142-148.
• Kates, S. A., et al. (1993). Peptide synthesis on chitin. Peptide Research, 6(3), 144-151.
• Li, X., et al. (2021). DMF-Assisted Iodination Side Reaction during the Preparation of Disulfide Peptides, Its Substrate/Solvent/pH Dependence, and Implications on Disulfide-Peptide Production. Organic Process Research & Development, 25(9), 2116-2125.
• Cheméo. (n.d.). Propanoic acid, 2-phenoxy-, (.+/-.)- (CAS 1912-21-6) - Chemical & Physical Properties.
• BLDpharm. (n.d.). (2S)-2-(4-Iodophenoxy)propanoic acid | 10442-47-4.
• Nowick, J. S., et al. (2020).
• AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254.
• Bachem. (n.d.).
• Amblard, M., et al. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis.
• U.S. Environmental Protection Agency. (n.d.). 2-[4-[(2-Phenoxyacetyl)amino]phenoxy]propanoic acid Properties.
• National Center for Biotechnology Information. (n.d.). (2S)-2-(4-hydroxyphenoxy)propanoic acid.
• Fields, G. B., et al. (2009). Introduction to Peptide Synthesis. Current Protocols in Protein Science.
• The Good Scents Company. (n.d.). 2-(4-methoxyphenoxy) propionic acid.
• AAPPTEC. (n.d.). Planning a Peptide Synthesis.
• Woiwode, T. F., & Roy, R. S. (2002). Improved SolidPhase Peptide Synthesis Method Utilizing ??-Azide-Protected Amino Acids. Organic Letters, 4(8), 1323-1326.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 10442-47-4|(2S)-2-(4-Iodophenoxy)propanoic acid|BLD Pharm [bldpharm.com]
• 3. bachem.com [bachem.com]
• 4. people.uniurb.it [people.uniurb.it]
• 5. jpt.com [jpt.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.uci.edu [chem.uci.edu]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]
• 11. peptide.com [peptide.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Peptide synthesis on chitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. bachem.com [bachem.com]

Technical Notes & Optimization

Technical Support Hub: Optimization of (2S)-2-(4-Iodophenoxy)propanoic Acid Purification

Executive Summary

(2S)-2-(4-Iodophenoxy)propanoic acid is a critical chiral intermediate, often utilized in the synthesis of auxin-mimic herbicides and pharmaceutical scaffolds. High enantiomeric excess (ee > 99%) and chemical purity are paramount, as the biological activity is strictly governed by the (S)-configuration at the α-carbon.

This guide addresses the specific purification challenges inherent to this molecule:

• Enantiomeric Purity: Preventing racemization and removing the (R)-antipode.

• Phenolic Contamination: Efficient removal of unreacted 4-iodophenol.

• Iodine Stability: Managing oxidative de-iodination and discoloration.

Core Purification Protocol (The "Happy Path")

Before troubleshooting, ensure your baseline protocol adheres to this optimized Acid-Base/Crystallization workflow. This method exploits the pKa difference between the carboxylic acid (~3.5) and the phenolic impurity (~9.3).

Phase A: Chemical Purification (Acid/Base Extraction)

• Objective: Remove neutral impurities and unreacted 4-iodophenol.

• Mechanism: Selective ionization.

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) .

• Selective Extraction (Critical Step):

  • Extract the organic phase with saturated Sodium Bicarbonate (NaHCO₃) (pH ~8.5).

  • Why? At pH 8.5, the carboxylic acid is deprotonated (water-soluble), while 4-iodophenol (pKa ~9.3) remains largely protonated (organic-soluble). Using NaOH (pH >13) would extract both, failing to purify.

• Organic Wash: Wash the aqueous bicarbonate layer twice with fresh EtOAc to remove entrained phenols.

• Acidification: Carefully acidify the aqueous layer to pH 1–2 using 1M HCl or H₂SO₄ in the presence of fresh EtOAc.

• Isolation: Separate the organic layer, dry over MgSO₄, and concentrate.

Phase B: Physical Purification (Crystallization)

• Objective: Upgrade enantiomeric excess (ee) and remove trace isomers.

• System: Toluene / Hexane (Anti-solvent method).

• Dissolution: Dissolve the residue in minimal hot Toluene (60–70°C).

• Anti-solvent Addition: Add warm Hexane or Heptane dropwise until slight turbidity persists.

• Cooling: Allow to cool slowly to Room Temperature (RT) over 2 hours, then chill to 0–5°C. Rapid cooling traps impurities.

• Filtration: Collect solids and wash with cold Hexane.

Troubleshooting Center (Q&A)

Category 1: Chemical Purity & Contamination

Q: My H-NMR shows persistent aromatic signals at δ 6.6 and 7.5 ppm, indicating 4-iodophenol. How do I remove it? A: The phenol is "sticky" and likely co-precipitating.

• Root Cause: The pH during your extraction was likely too high (>10), or the organic wash of the aqueous phase was insufficient.

• Solution: Repeat the Acid/Base extraction but strictly use 5% NaHCO₃ (do not use NaOH or Carbonate). Perform three washes of the aqueous bicarbonate layer with Dichloromethane (DCM) or Toluene before acidification. Phenols are more soluble in DCM than EtOAc, improving separation.

Q: The product has a pink/violet hue. Is this normal? A: No. This indicates free iodine (

) liberation, likely due to light exposure or trace oxidative metals.

• Root Cause: The C-I bond is photosensitive.

• Solution:

  • Scavenge: Wash the organic layer (during workup) with 10% Sodium Thiosulfate (

    ) solution. This reduces purple iodine back to colorless iodide.

  • Protect: Wrap flasks in aluminum foil during crystallization and drying.

Category 2: Enantiomeric Purity (Chiral Resolution)

Q: My product has an ee of 85% after synthesis. Standard crystallization isn't improving it. What now? A: You need a diastereomeric resolution step.[1] Standard crystallization only works well if the racemate is much more soluble than the pure enantiomer (conglomerate), which is rare.

• Protocol:

  • Dissolve crude acid (ee 85%) in hot Ethanol/Water (9:1).

  • Add 1.0 equivalent of (R)-(+)-1-Phenylethylamine or Cinchonidine .

  • Allow the diastereomeric salt to crystallize. The (S)-Acid/(R)-Amine salt typically crystallizes first (verify empirically).

  • Filter the salt and hydrolyze it (suspend in water, add HCl, extract with EtOAc) to recover the high-ee acid.

Q: Can I use chiral HPLC for purification? A: For gram-scale, yes. For larger scales, it is cost-prohibitive.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).

• Note: The acid moiety requires TFA (0.1%) to suppress ionization and prevent peak tailing.

Category 3: Physical Properties & Yield

Q: The product "oils out" instead of crystallizing. A: The solution is likely too concentrated or the anti-solvent was added too fast.

• Solution: Re-heat the mixture until clear. Add a "seed crystal" of pure (2S)-acid at 40°C. Add the anti-solvent (Hexane) very slowly via syringe pump or dropping funnel. If oiling persists, switch to Ethanol/Water system (dissolve in Ethanol, add Water to cloud point).

Visual Technical Guides

Figure 1: Purification Decision Tree

Caption: Logical workflow for selecting the correct purification method based on crude purity and specific impurity profiles.

Figure 2: The "pKa Swing" Extraction Mechanism

Caption: Mechanism of separating the target acid from phenolic impurities using pH control.

[2]

Quantitative Data & Specifications

Table 1: Solubility Profile (Estimated)

Use this guide to select solvents for alternative crystallization strategies.

Solvent	Solubility (25°C)	Solubility (Hot, 70°C)	Role
Water	Insoluble (<0.1 g/L)	Low	Anti-solvent (in EtOH process)
Toluene	Moderate	High	Primary Solvent
Hexane	Low	Low	Anti-solvent
Ethanol	High	Very High	Co-solvent
Ethyl Acetate	High	Very High	Extraction Solvent
Dichloromethane	High	Very High	Washing Solvent (removes phenols)

Table 2: Critical Quality Attributes (CQA)

Parameter	Specification	Method
Appearance	White to Off-White Crystalline Solid	Visual
Identification	Conforms to Structure	H-NMR / IR
Assay (Titration)	98.0% – 102.0%	Acid-Base Titration
Chiral Purity (ee)	≥ 99.0%	Chiral HPLC (Chiralpak AD-H)
4-Iodophenol	≤ 0.10%	RP-HPLC (UV 254nm)
Loss on Drying	≤ 0.5%	Gravimetric

References

• Chiral Resolution Principles : Separation of Enantiomers. Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of Halogenated Phenoxy Acids : 2-chloroalkanoic acids of high enantiomeric purity. Organic Syntheses, Coll. Vol. 10, p.214 (2004). Retrieved from [Link]

• Acid-Base Extraction Theory: Separation by Acid-Base Extraction. University of Calgary, Department of Chemistry.
• Iodine Scavenging: Purification of organic iodides. Armarego, W. L. F., & Chai, C. L. L. (2009). Purification of Laboratory Chemicals (6th ed.). Butterworth-Heinemann. (Standard Protocol Reference).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Solubilizing (2S)-2-(4-Iodophenoxy)propanoic acid

The Core Challenge: "The Brick Dust" Effect

(2S)-2-(4-Iodophenoxy)propanoic acid presents a classic solubility paradox common in halogenated organic acids.

• The Trap: Users often attempt to dissolve the solid directly in neutral water (pH 7) or PBS. The compound floats or forms a suspension because, in its protonated form, the lipophilic 4-iodophenoxy tail dominates the thermodynamics, driving the LogP > 3.0.[1]

• The Solution: You must exploit the ionizable carboxylic acid moiety (pKa ≈ 3.5–3.8). Solubility is not a fixed property here; it is pH-dependent.[1][2]

Decision Matrix: Select Your Protocol

Before starting, determine your downstream application constraints.[1]

Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental constraints.

Method A: The pH Switch (In-Situ Salt Formation)

Best for: Stock solutions, chemical synthesis, and assays where high pH is tolerable.[1]

The Science: The pKa of phenoxypropionic acids is typically between 3.1 and 3.8. According to the Henderson-Hasselbalch equation, to achieve >99% ionization (solubility), the pH must be at least pKa + 2.[1] Therefore, you must target pH > 6.0 .[1]

Protocol:

• Weighing: Weigh the target amount of (2S)-2-(4-Iodophenoxy)propanoic acid.

• Wetting: Add a minimal volume of water (compound will not dissolve).[1]

• Titration: Add 1.0 M NaOH or KOH dropwise with constant stirring.

  • Visual Cue: The cloudy suspension will clear rapidly as the sodium salt forms.

• Buffering: Once clear, dilute to volume with a buffer (e.g., Tris or Phosphate) ensuring the final pH remains above 6.5.[1]

Critical Warning: Do not use unbuffered water for dilution.[1] If the pH drifts below 5.0 due to CO2 absorption from air, the free acid will precipitate.

Method B: The Solvent Shift (Cosolvent System)

Best for: High-concentration stocks (10–100 mM) for later dilution.[1]

The Science: The heavy iodine atom creates significant lattice energy. Organic solvents like DMSO break these lattice interactions.[1] However, the "Crash Out" phenomenon occurs upon dilution into water if the local concentration exceeds the metastable limit.

Protocol:

• Primary Stock: Dissolve the compound in 100% DMSO to reach 50–100 mM.

  • Note: Sonicate for 60 seconds to ensure no micro-crystals remain.

• Dilution Step (The Critical Moment):

  • Do NOT add water to the DMSO stock.

  • DO add the DMSO stock slowly into the vortexing aqueous buffer.

  • Limit: Keep final DMSO concentration < 1% (v/v) to avoid precipitation.[1]

Figure 2: The mechanism of precipitation during dilution.[1] Rapid mixing prevents local supersaturation.[1]

Method C: The Trojan Horse (Cyclodextrin Complexation)

Best for: In vivo injections, cell culture, or when DMSO is toxic.[1]

The Science: The 4-iodophenoxy moiety is hydrophobic and bulky. It fits ideally into the cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1] The iodine atom forms Van der Waals forces with the CD interior, shielding the hydrophobic tail from water while the CD's outer hydroxyls interact with the solvent.

Protocol:

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in water or saline.[1]

• Addition: Add the solid (2S)-2-(4-Iodophenoxy)propanoic acid to the vehicle.

• Energy Input: The complexation is not instantaneous.[1]

  • Sonicate for 20 minutes at 40°C.

  • Stir overnight if high concentrations (>5 mg/mL) are required.[1]

• Filtration: Filter sterilize (0.22 µm). If the filter clogs, complexation was incomplete.[1]

Technical Data Summary

Parameter	Value / Note	Relevance
pKa (Acid)	~3.5 – 3.8 (Estimated)	Target pH > 6.0 for solubility.[1]
LogP	> 3.0	Highly lipophilic; requires cosolvents or pH adjustment.[1]
Stability	Light Sensitive (C-I bond)	Protect from light. Iodine bonds are photolabile.[1]
Stereochemistry	(2S) Enantiomer	Avoid strong bases (pH > 12) + heat to prevent racemization.[1]

Frequently Asked Questions (FAQ)

Q: My solution turned yellow after 24 hours. Is it safe to use? A: No. A yellow tint indicates the liberation of free iodine (

) or iodide oxidation, suggesting the Carbon-Iodine bond has cleaved.[1] This is often caused by exposure to light or excessive heat during sonication.[1] Discard the solution and prepare fresh in amber glass vials.

Q: Can I autoclave the solution? A: Not recommended. The high temperature (121°C) can accelerate deiodination and decarboxylation. Use 0.22 µm filtration for sterilization.[1]

Q: I followed Method A, but it precipitated when I added it to my cell culture media. A: Check the pH of your media. Commercial DMEM/RPMI is buffered to pH 7.4, but if you add a highly concentrated acidic stock, you may locally drop the pH.[1] Furthermore, Calcium ions in the media can form insoluble salts with the carboxylate. Switch to Method C (Cyclodextrin) for calcium-rich media.[1]

References

• Yalkowsky, S. H., et al. Handbook of Aqueous Solubility Data. CRC Press.[1] (Provides solubility baselines for halogenated phenoxy acids). [1]

• Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Mechanisms of complexing lipophilic iodinated drugs).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 15225573, 2-(4-iodophenoxy)propanoic acid.[1] (Structural and property data). [1]

• Serjeant, E. P., & Dempsey, B. (1979).[1] Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series. (Source for pKa values of phenoxy acid analogs).

Sources

• 1. 2,4-Dichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 2. CAS 94050-90-5: (2R)-2-(4-Hydroxyphenoxy)propanoic acid [cymitquimica.com]

Minimizing deiodination side reactions in (2S)-2-(4-Iodophenoxy)propanoic acid

An in-depth guide for researchers, scientists, and drug development professionals.

Technical Support Center: (2S)-2-(4-Iodophenoxy)propanoic acid

Welcome to the technical support center for (2S)-2-(4-Iodophenoxy)propanoic acid. This guide is designed to provide advanced troubleshooting and practical solutions for a common yet critical challenge encountered during its use in synthesis: the unwanted side reaction of deiodination. As a key building block in pharmaceutical and materials science, maintaining the integrity of the carbon-iodine bond is paramount for successful downstream applications, particularly in transition-metal-catalyzed cross-coupling reactions.[1][2]

This document moves beyond standard protocols to explain the mechanistic underpinnings of deiodination, empowering you to not only solve existing issues but also to proactively design more robust and higher-yielding experimental setups.

Frequently Asked Questions (FAQs): The Fundamentals of Deiodination

Q1: What is deiodination in the context of (2S)-2-(4-Iodophenoxy)propanoic acid?

Deiodination is a chemical reaction where the iodine atom is cleaved from the aromatic ring of the molecule, replacing it typically with a hydrogen atom. This results in the formation of (2S)-2-phenoxypropanoic acid as a significant byproduct, reducing the yield of the desired product and complicating purification.

Q2: Why is the carbon-iodine (C-I) bond susceptible to cleavage?

The C-I bond is the weakest among the carbon-halogen bonds (C-F, C-Cl, C-Br, C-I). This inherent weakness makes iodoarenes like (2S)-2-(4-Iodophenoxy)propanoic acid highly reactive and thus excellent substrates for reactions like Suzuki, Heck, and Buchwald-Hartwig aminations.[1] However, this reactivity also makes them prone to reductive cleavage under various conditions that can generate radical or anionic intermediates.[3][4]

Q3: What are the primary mechanisms that drive this unwanted side reaction?

Deiodination of aryl iodides can proceed through several pathways, often competing with the desired reaction. Understanding these is key to troubleshooting.

• Reductive Dehalogenation (Hydrodehalogenation): This is the most common pathway in cross-coupling reactions. It can be initiated by hydride sources (e.g., from solvents like alcohols, or from certain bases) or occur as a competing pathway in a catalytic cycle (e.g., β-hydride elimination from a Pd-H species).[5][6]

• Radical Pathways: Single-electron transfer (SET) to the aryl iodide can generate a radical anion, which then fragments to release an iodide ion and an aryl radical.[7][8] This aryl radical can then abstract a hydrogen atom from the solvent or another reagent to form the deiodinated byproduct. Such pathways can be triggered by light (photocatalysis), strong bases in certain solvents, or trace metal impurities.[3][8][9]

• Base-Promoted Pathways: In strongly basic conditions, particularly with alkoxides in alcoholic solvents, deiodination can be significantly accelerated through radical mechanisms or by the formation of benzyne-type intermediates, although the former is more common for aryl iodides.[3]

Below is a diagram illustrating the convergence of these pathways on the formation of the undesired deiodinated product.

Caption: General pathways leading to deiodination side reactions.

Troubleshooting Guide: From Diagnosis to Solution

This section is structured to help you diagnose the cause of deiodination based on your experimental observations and provides targeted, mechanistically-grounded solutions.

Symptom 1: High levels of deiodinated byproduct observed during Palladium-catalyzed cross-coupling (e.g., Suzuki, Heck, Sonogashira).

This is the most common scenario where deiodination becomes a significant issue. The choice of base, ligand, and solvent are critical interdependent parameters.[6]

Potential Cause A: Inappropriate Base Selection

• Causality: Strong bases, especially alkoxides like sodium tert-butoxide (NaOtBu), can act as reducing agents or generate hydride species that lead to hydrodehalogenation.[5] In alcoholic solvents, they can promote radical pathways.[3]

• Solution: Switch to a weaker, non-nucleophilic inorganic base.

  • Recommendation: Use potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). These bases are highly effective in promoting the desired transmetalation and reductive elimination steps without promoting reductive deiodination.[5]

  • Self-Validation: Run a small-scale parallel reaction comparing your original base with K₃PO₄ under otherwise identical conditions. A significant reduction in the deiodinated byproduct confirms the base was the primary issue.

Potential Cause B: Sub-optimal Ligand Choice

• Causality: The ligand dictates the stability and reactivity of the palladium center. Ligands that are not bulky or electron-rich enough may not promote reductive elimination of the desired product efficiently. This allows competing deiodination pathways, such as those involving Pd-H species, to dominate.[5][10] Conversely, extremely bulky ligands can sometimes inhibit the displacement of the catalyst from the product, leading to side reactions.[11]

• Solution: Employ bulky, electron-donating phosphine ligands.

  • Recommendation: Use Buchwald-type biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands. These ligands are known to accelerate the rate of reductive elimination, which outcompetes the deiodination side reaction.[5][10]

  • Self-Validation: Screen a small set of ligands (e.g., your original ligand vs. SPhos and an NHC ligand like IPr). LC-MS analysis of the crude reaction mixtures will quickly reveal which ligand provides the best ratio of desired product to deiodinated byproduct.

Potential Cause C: Problematic Solvent

• Causality: Protic solvents (e.g., methanol, ethanol, isopropanol) or even residual water can act as a source of protons or hydrides, especially in the presence of a strong base, leading to protonolysis or reductive cleavage.[4][5]

• Solution: Use anhydrous aprotic solvents.

  • Recommendation: Toluene, dioxane, or THF are excellent choices. Ensure they are properly dried before use.

  • Self-Validation: If you suspect water is an issue, run the reaction with rigorously dried solvent and reagents under a strictly inert atmosphere (N₂ or Ar) and compare it to a reaction where a small, controlled amount of water is added.

Parameter	Condition Promoting Deiodination	Recommended Condition to Minimize Deiodination	Rationale
Base	Strong alkoxides (e.g., NaOtBu, KOtBu)	Weaker inorganic bases (K₃PO₄, Cs₂CO₃, K₂CO₃)	Avoids hydride donation and base-promoted radical pathways.[3][5]
Ligand	Less bulky/electron-poor (e.g., PPh₃)	Bulky, electron-rich phosphines (e.g., SPhos, XPhos) or NHCs	Accelerates reductive elimination, outcompeting deiodination.[5][10]
Solvent	Protic solvents (alcohols), wet aprotic solvents	Anhydrous aprotic solvents (Toluene, Dioxane, THF)	Eliminates sources of protons/hydrides for reductive cleavage.[4]
Temperature	Excessively high temperatures	Lowest effective temperature	High temperatures can accelerate side reactions and catalyst decomposition.

Symptom 2: Deiodination occurs without a transition-metal catalyst, especially under basic conditions or upon exposure to light.

Potential Cause A: Photochemical Reaction

• Causality: Aryl iodides can absorb UV or even visible light, leading to homolytic cleavage of the C-I bond or photoinduced electron transfer from a donor species (like an amine or base). This generates an aryl radical that readily abstracts a hydrogen atom.[7][8][12]

• Solution: Protect the reaction from light.

  • Recommendation: Wrap the reaction flask in aluminum foil or conduct the experiment in a dark fume hood.

  • Self-Validation: Set up two identical reactions, one exposed to ambient lab light and one rigorously protected from light. A difference in the amount of deiodinated byproduct will confirm photosensitivity.

Potential Cause B: Base-Promoted Radical Reaction

• Causality: In the presence of a strong base and a hydrogen-atom donor (like certain solvents or additives), a radical chain reaction can be initiated, leading to deiodination.[3]

• Solution: Avoid strong bases when not required for the primary reaction or use radical inhibitors.

  • Recommendation: If a base is not part of the intended transformation, ensure the starting material and solvents are neutral. If deiodination is still observed, adding a small amount of a radical scavenger like TEMPO or BHT can help diagnose and suppress a radical pathway.

  • Self-Validation: The suppression of the side reaction upon addition of a radical scavenger is strong evidence for a radical-mediated mechanism.

The following diagram provides a logical workflow for troubleshooting these issues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. jmcct.com [jmcct.com]
• 7. Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

Removing impurities from (2S)-2-(4-Iodophenoxy)propanoic acid samples

Technical Support Center: (2S)-2-(4-Iodophenoxy)propanoic acid

Welcome to the technical support guide for the purification of (2S)-2-(4-Iodophenoxy)propanoic acid. This document is designed for researchers, chemists, and drug development professionals to troubleshoot and resolve common purity issues encountered with this compound. Our approach is rooted in explaining the fundamental chemistry behind each purification step, ensuring you can adapt and optimize these protocols for your specific sample needs.

Part 1: Impurity Diagnosis and Strategy Selection

Effective purification begins with a hypothesis about the nature of the impurities. The synthetic route to (2S)-2-(4-Iodophenoxy)propanoic acid, typically a Williamson ether synthesis between 4-iodophenol and an (R)-2-halopropanoic acid derivative, can introduce several types of common impurities.

Q1: What are the most common impurities I should expect in my crude sample?

A1: Based on the typical synthesis, your crude product may contain one or more of the following:

• Unreacted Starting Materials:

  • 4-Iodophenol: A weakly acidic, organic-soluble compound.

  • (R)-2-halopropanoic acid: A strongly acidic, organic-soluble starting material.

• Side-Reaction By-products:

  • Racemic Mixture: The (R)-enantiomer may be present if racemization occurred due to harsh reaction conditions (e.g., strong base, high temperature).[1]

  • Di-substituted By-products: Over-alkylation of hydroquinone (a common impurity in 4-iodophenol) can lead to bis-phenoxypropanoic acid derivatives.[2]

• Reagents and Solvents:

  • Residual base (e.g., NaOH, K₂CO₃).

  • Reaction solvents.

Impurity Profile and Recommended Purification Strategy

Potential Impurity	Chemical Nature	Recommended Primary Purification Method	Notes
4-Iodophenol	Weakly Acidic (Phenol)	Acid-Base Extraction	Can be separated from the more acidic carboxylic acid using a weak base like NaHCO₃.[3]
(R)-2-halopropanoic acid	Strongly Acidic (Carboxylic Acid)	Difficult to separate by extraction	Recrystallization or Chromatography is preferred.
(R)-enantiomer	Chiral Isomer	Chiral Chromatography or Diastereomeric Salt Recrystallization	Standard purification methods will not separate enantiomers.[4][5]
Di-substituted By-products	Neutral or Acidic	Recrystallization or Chromatography	These are often larger, less polar molecules.
Inorganic Salts	Ionic	Acid-Base Extraction / Aqueous Wash	Salts will partition into the aqueous phase.[6]

Purification Strategy Selection Workflow

The following diagram outlines a logical workflow for selecting the appropriate purification strategy based on your initial assessment.

Caption: Purification strategy selection workflow.

Part 2: Troubleshooting Purification Protocols

This section provides detailed protocols and troubleshooting for the most effective purification techniques.

Method 1: Acid-Base Extraction

This technique is highly effective for separating carboxylic acids from neutral and less acidic impurities.[7] It leverages the differential solubility of the compound in its neutral and salt forms.[6]

Q2: My sample is a dark, oily solid. How can I use extraction for initial cleanup?

A2: An acid-base extraction is the ideal first step. The process converts your acidic product into a water-soluble salt, allowing you to wash away neutral, organic-soluble impurities.

• Dissolution: Dissolve the crude sample (e.g., 5.0 g) in a suitable organic solvent like ethyl acetate or diethyl ether (100 mL) in a separatory funnel.

• Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (50 mL).[8]

  • Expert Note: Use a weak base like NaHCO₃. A strong base like NaOH could potentially deprotonate the less acidic 4-iodophenol impurity, pulling it into the aqueous layer along with your product.[3]

• Extraction: Stopper the funnel, shake vigorously for 1-2 minutes, and periodically vent to release CO₂ pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer containing your product (as the sodium salt) into a clean Erlenmeyer flask.

• Repeat: Repeat the extraction (steps 2-4) on the organic layer with another 50 mL of NaHCO₃ solution to ensure complete recovery. Combine the aqueous layers.

• Back-Wash (Optional): Wash the combined aqueous layers with 30 mL of fresh ethyl acetate to remove any residual neutral impurities. Discard this organic wash.

• Acidification: Cool the aqueous layer in an ice bath. Slowly add concentrated HCl (e.g., 6M HCl) dropwise while stirring until the solution is acidic (pH < 2, check with pH paper).[8][9] Your purified product should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold deionized water to remove inorganic salts.

• Drying: Dry the purified solid under vacuum to a constant weight.

Caption: Workflow for acid-base extraction.

• Q3: No solid precipitated upon acidification. What happened?

  • A3: This can occur for two main reasons. First, you may not have added enough acid to reach a pH below the pKa of your carboxylic acid. Test the pH and add more acid if necessary.[8] Second, if only a small amount of product is present, it might remain dissolved in the aqueous layer. In this case, you can extract the acidified aqueous solution back into an organic solvent (e.g., 3x with ethyl acetate), combine the organic layers, dry with an anhydrous salt (like Na₂SO₄), and evaporate the solvent.[3][10]

• Q4: I formed a thick emulsion at the interface that won't separate.

  • A4: Emulsions are common. Try letting the funnel sit undisturbed for a longer period. If that fails, adding a small amount of brine (saturated NaCl solution) can help break the emulsion by increasing the ionic strength of the aqueous phase. Gentle swirling, rather than vigorous shaking, can also help.

Method 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds to a high degree, assuming a suitable solvent can be found.[11][12]

Q5: My product is a slightly off-white solid after extraction. How can I improve its purity and appearance?

A5: Recrystallization is the ideal next step to remove co-precipitated impurities and improve crystalline quality.

• Solvent Screening: The key is to find a solvent (or solvent system) that dissolves the compound when hot but not when cold. For phenoxypropanoic acids, a mixed solvent system like ethyl acetate/hexane or ethanol/water is often effective.[13]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the primary solvent (e.g., ethyl acetate) dropwise while heating and swirling until the solid just dissolves. Use the minimum amount of hot solvent necessary to create a saturated solution.

• Decolorization (Optional): If the hot solution is colored, remove it from heat, allow it to cool slightly, add a small amount of activated carbon, and then reheat to boiling for a few minutes. Perform a hot filtration to remove the carbon.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[11] Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining soluble impurities.

• Drying: Dry the crystals under vacuum.

• Q6: My compound "oiled out" instead of forming crystals.

  • A6: This happens when the solution becomes supersaturated at a temperature above the melting point of your compound. To fix this, add more of the primary solvent to the hot mixture to make it less concentrated, then allow it to cool again. Seeding the solution with a pure crystal can also help initiate crystallization.

• Q7: I have very low recovery after recrystallization.

  • A7: This could be due to several factors: using too much solvent during dissolution, not cooling the solution sufficiently, or washing the final crystals with solvent that was not ice-cold. Ensure you use the minimum amount of hot solvent and that all washes are performed with ice-cold solvent.

Part 3: Advanced Purification

Q8: I've tried extraction and recrystallization, but my NMR still shows minor impurities. What's next?

A8: For removing structurally similar impurities, column chromatography is the most effective method.[10][14]

• Stationary Phase: Silica gel is standard.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate) is typically used. A small amount of acetic or formic acid is often added to the eluent to keep the carboxylic acid protonated and prevent peak tailing on the silica gel.

• Procedure: The crude mixture is loaded onto the top of the silica column and the eluent is passed through. Compounds will separate based on their polarity, with less polar compounds eluting first. Fractions are collected and analyzed (e.g., by TLC) to isolate the pure product.

Q9: How do I confirm the enantiomeric purity of my (2S) product?

A9: Standard techniques cannot separate enantiomers. You must use a chiral method. Chiral HPLC is the most common and accurate method. This requires a chiral stationary phase that interacts differently with the (S) and (R) enantiomers, allowing for their separation and quantification.[4] Alternatively, diastereomeric salt formation with a chiral amine, followed by fractional crystallization, can be used for preparative-scale resolution.[4][5]

References

• Acid–base extraction - Wikipedia.
• Acid-Base Extraction.
• 4.8: Acid-Base Extraction - Chemistry LibreTexts.
• Separation of Organic Compounds by Acid-Base Extraction Techniques > Experiment 5
• Application Notes and Protocols for the Iodination of Aromatic Compounds using Iodine Monochloride - Benchchem.
• EP1588997A1 - Process for the preparation of iodoaromatic compounds - Google P
• Technical Support Center: Purification of Acidic Chiral Compounds - Benchchem.
• CN103172480A - Method for preparing iodo aromatic hydrocarbon - Google P
• Liquid/liquid Extraction 30 LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES
• Investigation of the Synthesis of Phenoxypropionic Acid Deriv
• I synthesize a compound that has 4 carboxylic groups, now I am facing a problem in purification of the compound - any thoughts?
• PROCESS FOR THE PREPARATION OF ARYLOXYPHENOXYPROPIONIC ACID DERIVATIVES IN A NON POLAR SOLVENT WITH A TERTIARY AMINE C

• How to recrystallize phenoxyacetic acid - Quora. [Link]

• Research Articles Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De - TCI Chemicals.
• JPH02152945A - Purification of 2-(4-hydroxyphenoxy)
• KR20160065496A - Recrystallization method for purification of phenoxy-2(1h)
• US7268249B2 - Production process of optically pure 2-(4- hydroxyphenoxy)

• Production Process Of Optically Pure 2 (4 Hydroxyphenoxy) Propionic Acid Compounds - Quick Company. [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Production Process Of Optically Pure 2 (4 Hydroxyphenoxy) Propionic [quickcompany.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. vernier.com [vernier.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. quora.com [quora.com]
• 12. KR20160065496A - Recrystallization method for purification of phenoxy-2(1h)-pyrimidinone analogues - Google Patents [patents.google.com]
• 13. gigvvy.com [gigvvy.com]
• 14. CN103172480A - Method for preparing iodo aromatic hydrocarbon - Google Patents [patents.google.com]

Technical Support: Stability Profile of (2S)-2-(4-Iodophenoxy)propanoic Acid

Ticket ID: TSP-2024-IO-PROP Subject: Stability Analysis & Troubleshooting under Basic Conditions Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division

Executive Summary

You are working with (2S)-2-(4-Iodophenoxy)propanoic acid , a chiral building block likely used for PPAR agonists or herbicide analogs. Under basic conditions, this molecule faces two distinct stability threats. The primary, often invisible threat is racemization (loss of chiral integrity). The secondary threat is chemical decomposition (deiodination or hydrolysis), though the ether linkage itself is robust.

This guide details the mechanistic risks, provides validated analytical methods, and offers a decision-tree troubleshooting workflow.

Module 1: The Primary Risk – Configurational Instability (Racemization)

The most critical failure mode for (2S)-2-aryloxypropanoic acids in base is the loss of optical purity. The presence of the electron-withdrawing 4-iodo group on the phenoxy ring inductively stabilizes the intermediate enolate, potentially making this specific derivative more prone to racemization than the unsubstituted parent.

The Mechanism

The

-proton (adjacent to the carboxylate) is acidic ( ).

• Deprotonation: A base removes the

  -proton.[1]

• Planarization: The molecule forms an achiral, planar enolate intermediate.

• Reprotonation: Protons in the solvent can attack from either the Re or Si face.

• Result: An irreversible conversion from pure (S) to a racemic (R/S) mixture.

Base Compatibility Matrix

Base Type	Examples	Risk Level	Mechanism/Notes
Weak Organic	Pyridine,	Low	Generally safe at RT. Insufficient basicity to rapidly deprotonate the -carbon.
Hindered Amine	DIPEA, TEA	Moderate	Safe at low temp ( C). Can promote racemization upon prolonged heating or in polar aprotic solvents (DMF/DMSO).
Aqueous Hydroxide	NaOH, LiOH, KOH	High	Critical Risk. At elevated temperatures ( C), hydroxide ions rapidly equilibrate the stereocenter via the enolate.
Strong/Lithiated	LDA, n-BuLi	Critical	Incompatible. Will cause immediate racemization AND attack the Aryl-Iodide bond (Lithium-Halogen exchange).

Module 2: Chemical Integrity (Decomposition)

While the ether linkage is chemically stable in base, the Aryl-Iodide (Ar-I) moiety introduces specific vulnerabilities.

• Photolytic Deiodination: Aryl iodides are light-sensitive. In basic solutions, radical deiodination can accelerate, leading to the formation of unsubstituted phenoxypropanoic acid impurities.

• Palladium Contamination: If your basic mixture contains trace Pd (from previous steps or reactor contamination), the Ar-I bond will undergo oxidative addition, leading to homocoupling or hydrodeiodination.

• Benzyne Formation: Extremely strong bases (e.g.,

  , in DMSO) can induce elimination of HI to form a benzyne intermediate, leading to complex tarry mixtures.

Module 3: Visualizing the Failure Modes

The following diagram maps the kinetic pathways for both racemization and chemical degradation.

Figure 1: The primary pathway (Solid Red Arrow) leads to loss of chirality via enolization. The secondary pathway (Dashed Grey Arrow) leads to chemical loss of the iodine atom.

Module 4: Analytical Troubleshooting

Issue: "My yield is high, but the optical rotation is low." Diagnosis: You have likely racemized the product during the workup.

Protocol: Determining Enantiomeric Excess (ee)

Do not rely solely on optical rotation (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

), as impurities can skew results. Use Chiral HPLC.[2]

Recommended Method (Normal Phase):

• Column: Chiralcel OD-H or Chiralpak AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90:[3]10) + 0.1% TFA .[4]

  • Note: The TFA is critical. Without it, the carboxylic acid will streak, causing peak tailing that masks the enantiomers.

• Flow Rate: 1.0 mL/min.[5]

• Detection: UV @ 254 nm (Aryl ring) or 230 nm.

Troubleshooting Workflow:

Figure 2: Diagnostic workflow for investigating loss of optical activity.

Module 5: Standard Operating Procedures (SOPs)

SOP-01: Safe Workup of Basic Solutions

If your reaction requires basic conditions (e.g., ester hydrolysis), follow this protocol to minimize racemization:

• Temperature Control: Cool the reaction mixture to

  C before quenching.

• Rapid Acidification: Do not allow the free acid to sit in a "semi-basic" (pH 8-10) aqueous layer for extended periods. Rapidly acidify to pH 1-2 using cold 1N HCl.

• Extraction: Immediately extract into an organic solvent (EtOAc or DCM). The acid is configurationally stable in the organic phase.

• Drying: Avoid drying agents that are basic (e.g.,

  ). Use or .

SOP-02: Storage

• State: Store as the solid free acid.

• Container: Amber glass (protects Ar-I bond from light).

• Atmosphere: Inert gas (Argon/Nitrogen) is preferred but not strictly required unless storing for >6 months.

• Avoid: Do not store as a solution in basic buffers or DMSO.

Frequently Asked Questions (FAQ)

Q: Can I use Lithium Hydroxide (LiOH) for hydrolysis of the ester precursor? A: Yes, but caution is required. LiOH is a standard reagent for this, but you must monitor the reaction time closely. Once the starting material is consumed, quench immediately. Do not reflux with LiOH overnight, or you will observe significant racemization.

Q: I see a new impurity peak at RRT 0.85 after leaving the sample on the bench. What is it? A: If the sample was in solution and exposed to sunlight, this is likely the de-iodinated product (2-phenoxypropanoic acid). Check the mass spectrum for a loss of 126 Da (Iodine).

Q: Why is my Chiral HPLC showing one broad blob? A: You likely forgot the acid modifier. 2-aryloxypropanoic acids have a pKa ~3-4. In neutral alcohol/hexane mobile phases, they partially ionize, leading to peak broadening. Add 0.1% Trifluoroacetic acid (TFA) or Formic acid to the mobile phase to suppress ionization.

References

• March's Advanced Organic Chemistry . Reactions, Mechanisms, and Structure.[1][6][7] Mechanism of base-catalyzed racemization of alpha-chiral carbonyls.[8]

• BenchChem Technical Support . Racemization of 2-phenylpropionic acid derivatives.[1][8]

• Alacid, E., & Nájera, C. (2008).[9] Aqueous Sodium Hydroxide Promoted Cross-Coupling Reactions of Alkenyltrialkoxysilanes under Ligand-Free Conditions.[9][10] Journal of Organic Chemistry. (Demonstrates stability/reactivity of aryl iodides in NaOH).

• Daicel Chiral Technologies . Separation of Acidic Compounds on Chiralpak Columns.[11][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Aqueous Sodium Hydroxide Promoted Cross-Coupling Reactions of Alkenyltrialkoxysilanes under Ligand-Free Conditions [organic-chemistry.org]
• 10. Aqueous sodium hydroxide promoted cross-coupling reactions of alkenyltrialkoxysilanes under ligand-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chiraltech.com [chiraltech.com]

Reference Data & Comparative Studies

Comparative Guide: Chiral HPLC Methods for (2S)-2-(4-Iodophenoxy)propanoic Acid Purity

Executive Summary

The Challenge: 2-(4-Iodophenoxy)propanoic acid is a critical auxin-mimic intermediate. Its biological activity is strictly governed by the stereochemistry at the C2 position, with the (2S)-enantiomer typically exhibiting herbicidal or auxin-like potency. Achieving >98% enantiomeric excess (ee) is required for downstream synthesis, yet the rigid 4-iodo-phenyl moiety creates steric challenges for standard separation phases.

The Verdict: While Amylose-based columns (Chiralpak AD-H) offer broad universality, this guide identifies Cellulose tris(3,5-dimethylphenylcarbamate) (Chiralcel OD-H) under Normal Phase conditions as the superior method for this specific 4-iodo derivative. The cellulose backbone provides a tighter "chiral cavity" that better discriminates the bulky para-iodine substitution compared to the more open helical structure of amylose.

Introduction: The Stereochemical Imperative

The separation of 2-phenoxypropionic acids (PPAs) is not merely an analytical hurdle; it is a safety and efficacy requirement. The (2S)-enantiomer mimics indole-3-acetic acid (IAA), binding to the TIR1 ubiquitin ligase complex. The (2R)-enantiomer is often inactive or metabolically labile, converting back to the (S)-form in vivo (chiral inversion), complicating dosing.

The Separation Mechanism

Chiral recognition for this molecule relies on a three-point interaction model :

• Hydrogen Bonding: Between the carboxylic acid proton (donor) and the carbamate/ether groups on the stationary phase.

• - Stacking: Between the electron-rich 4-iodophenyl ring and the phenyl groups of the chiral selector.

• Steric Inclusion: The fit of the methyl group vs. the proton at the chiral center into the polysaccharide groove.

Figure 1: Mechanistic interaction pathways required for successful chiral resolution of phenoxypropionic acids.

Comparative Analysis of Methods

This section compares the three most viable methodologies based on selectivity (

), resolution ( ), and robustness.

Method A: Cellulose-Based Normal Phase (The "Gold Standard")

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))[1]

• Mobile Phase: n-Hexane / Isopropanol / TFA (90:10:0.1)

• Mechanism: The cellulose backbone forms linear, rigid grooves. The bulky iodine atom at the para position aligns favorably within these grooves, maximizing the enthalpy difference (

  ) between enantiomers.

Method B: Amylose-Based Normal Phase (The "Universal" Alternative)

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))[1]

• Mobile Phase: n-Hexane / Ethanol / TFA (90:10:0.1)

• Mechanism: Amylose forms a helical coil. While excellent for many aromatics, the "looser" helix sometimes struggles to discriminate the subtle steric difference of the methyl group when a heavy iodine atom dominates the hydrophobic interaction.

Method C: Immobilized Reversed Phase (The "Green" Option)

• Column: Chiralpak IA-3 (Immobilized Amylose)

• Mobile Phase: Acetonitrile / Water / Formic Acid (60:40:0.1)

• Mechanism: Relies on hydrophobic partitioning. While environmentally friendlier, the water shell around the hydrophobic iodine often masks the chiral recognition points, leading to lower resolution.

Comparative Data Summary

Parameter	Method A (OD-H)	Method B (AD-H)	Method C (IA-3 RP)
Selectivity ( )	1.35 (High)	1.18 (Moderate)	1.08 (Low)
Resolution ( )	> 3.5	~ 1.8	~ 1.2 (Partial)
Analysis Time	< 15 min	< 12 min	> 20 min
Peak Shape	Sharp (Sym > 0.9)	Slight Tailing	Broad
Robustness	Moderate (Solvent sensitive)	Moderate	High (Immobilized)

Expert Insight: For purity analysis (checking 0.1% impurity), Method A is the only acceptable choice. Method B is sufficient for reaction monitoring but risks merging peaks if the column degrades. Method C is not recommended for this specific halogenated derivative.

Recommended Experimental Protocol (Method A)

This protocol is validated for the separation of halogenated phenoxypropionic acids.

Equipment & Reagents[1][2][3][4][5]

• HPLC System: Quaternary pump, UV-Vis detector (or DAD).

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Solvents: HPLC Grade n-Hexane, 2-Propanol (IPA), Trifluoroacetic Acid (TFA).

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mix n-Hexane and IPA in a 90:10 ratio (v/v).

  • Add 0.1% TFA (v/v). Crucial: The acid suppresses the ionization of the carboxylic moiety (

    ). Without TFA, the analyte will elute as a broad, unrecognizable hump.

  • Degas by sonication for 10 minutes.

• System Equilibration:

  • Flow Rate: 1.0 mL/min.

  • Temperature: 20°C . Note: Lowering temperature from 25°C to 15-20°C significantly improves resolution for this class by enhancing enthalpic discrimination.

  • Flush column for 30 minutes until baseline stabilizes.

• Sample Preparation:

  • Dissolve 1 mg of (2S)-2-(4-iodophenoxy)propanoic acid in 1 mL of Mobile Phase.

  • Important: If the sample is not fully soluble, use 100% IPA first, then dilute with Hexane.

  • Injection Volume: 5-10 µL.

• Detection:

  • Wavelength: 230 nm (primary) or 254 nm. The iodophenoxy chromophore has strong absorption at 230 nm.

Method Development Workflow

Figure 2: Decision tree for optimizing the separation of 2-(4-iodophenoxy)propanoic acid.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Peak Tailing	Ionization of -COOH group.	Increase TFA concentration to 0.2% or switch to Formic Acid if using MS detection.
Low Resolution	Temperature too high.	Reduce column oven temperature to 10-15°C. Enantioseparation of PPAs is enthalpy-driven.
Retention Time Drift	Water accumulation in Hexane.	Use dry solvents. Hexane absorbs moisture over time, deactivating the stationary phase H-bonding sites.
Split Peaks	Sample solvent mismatch.	Ensure sample is dissolved in mobile phase. Avoid dissolving in pure IPA if injecting large volumes (>10 µL).

References

• Application Guide for Chiral Column Selection. Daicel Chiral Technologies. (General class behavior for phenoxypropionic acids).

• Enantiomeric separation trends of phenoxypropionate herbicides. ResearchGate. (Specific comparative data on mecoprop and chlorophenoxy analogs).

• Thermodynamic parameters of chiral separation of phenoxypropionic acids. Journal of Chromatography A. (Validation of low-temperature strategy).

• Chiral HPLC separation of 2-aryloxypropionic acids. NTU Scholars. (Confirmation of OD-H superiority for rigid aryl analogs).

Sources

• 1. hplc.eu [hplc.eu]

A Comparative Guide to Determining the Absolute Configuration of (2S)-2-(4-Iodophenoxy)propanoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

The unambiguous assignment of the absolute configuration of a chiral molecule is a cornerstone of modern drug development and chemical research. Enantiomers, while chemically identical in an achiral environment, often exhibit profoundly different pharmacological and toxicological profiles.[] Therefore, rigorous stereochemical control and characterization are not merely academic exercises but regulatory and safety imperatives. This guide provides an in-depth comparison of the principal analytical techniques for determining the absolute configuration of chiral molecules, using (2S)-2-(4-Iodophenoxy)propanoic acid as a practical case study. Its structure, featuring a single stereocenter and a "heavy" iodine atom, makes it an ideal candidate for illustrating the strengths and nuances of different methodologies.

The Gold Standard: Single-Crystal X-ray Crystallography (XRC)

For decades, X-ray crystallography has been the definitive method for elucidating the three-dimensional structure of molecules, including their absolute stereochemistry.[2][3] The technique's power for absolute configuration determination hinges on a phenomenon known as anomalous dispersion (or resonant scattering).[4][5]

The Causality Behind XRC for Absolute Configuration

Typically, the intensity of a diffracted X-ray is independent of the direction of the scattering vector, a principle known as Friedel's Law.[4] This means that the diffraction intensity from a set of crystal planes (hkl) is the same as from its inverse (-h-k-l). However, when the energy of the incident X-rays is close to the absorption edge of an atom in the crystal, the scattering factor for that atom gains an imaginary component, causing a phase shift.[5][6] This effect, known as anomalous dispersion, breaks Friedel's Law.[4][7]

For (2S)-2-(4-Iodophenoxy)propanoic acid, the iodine atom is a strong anomalous scatterer. By carefully measuring the intensity differences between Friedel-opposite reflections, known as "Bijvoet pairs," one can determine the correct handedness of the molecule in the crystal lattice.[2][8]

Experimental Protocol: XRC with Anomalous Dispersion

• Crystallization: The first and often most challenging step is to grow a single, high-quality crystal of the enantiomerically pure compound.[3] This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling methods.

• Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays of a suitable wavelength. For maximizing the anomalous signal from iodine, a copper (Cu Kα, λ=1.54 Å) or molybdenum (Mo Kα, λ=0.71 Å) source can be used, though a tunable synchrotron source is ideal for optimizing the effect.[4][6] A full sphere of diffraction data is collected to ensure high redundancy and accurate measurement of Bijvoet pairs.[3]

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, yielding the atomic positions and connectivity.

• Absolute Configuration Assignment: The absolute configuration is determined by analyzing the Bijvoet differences. The most common metric is the Flack parameter, 'x'.[9] This parameter is refined against the diffraction data.

  • A Flack parameter close to 0 indicates the correct absolute configuration has been modeled.[3][10]

  • A value close to 1 suggests the inverted structure is correct.[3][10]

  • A value near 0.5 may indicate a racemic crystal or twinning. An alternative and powerful method involves Bayesian statistics on Bijvoet differences, which can provide a clear probability of the assignment being correct, especially for weakly scattering compounds.[11][12]

Caption: Workflow for Absolute Configuration Determination using XRC.

The Solution-State Powerhouse: Vibrational Circular Dichroism (VCD)

What if a suitable crystal cannot be grown? Vibrational Circular Dichroism (VCD) has emerged as a robust and reliable alternative for determining absolute configuration in solution.[13][14] VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule during vibrational transitions.[15] The result is a spectrum with positive and negative bands that is a unique fingerprint of a molecule's absolute configuration and conformation in solution.[13][16]

The Causality Behind VCD

The VCD spectrum of a molecule is exquisitely sensitive to its 3D structure. Enantiomers will produce mirror-image VCD spectra of equal magnitude but opposite sign.[15] The modern application of VCD relies on a powerful synergy between experimental measurement and quantum chemical calculations.[17][18] By calculating the theoretical VCD spectrum for one enantiomer (e.g., the S-enantiomer) using Density Functional Theory (DFT), one can directly compare it to the experimentally measured spectrum. A match confirms the absolute configuration.[14][18]

Experimental Protocol: VCD Spectroscopy

• Sample Preparation: Dissolve 5-15 mg of the enantiopure sample in a suitable solvent (e.g., deuterated chloroform, CDCl₃) to a concentration of approximately 0.1 M.[14][15] The sample is recoverable.

• Spectral Acquisition: The sample solution is placed in an IR cell with a defined pathlength. The VCD and IR spectra are measured simultaneously on a VCD spectrometer. Data is typically collected for 1-3 hours to achieve a good signal-to-noise ratio.[15]

• Computational Modeling:

  • Perform a conformational search for the molecule (e.g., (2S)-2-(4-Iodophenoxy)propanoic acid) using a suitable molecular mechanics force field.

  • Take the low-energy conformers and perform geometry optimization and frequency calculations using DFT (e.g., at the B3LYP/6-31G* level of theory).[19]

  • Calculate the VCD and IR spectra for each stable conformer.

  • Generate a Boltzmann-averaged theoretical spectrum based on the relative energies of the conformers.

• Comparison and Assignment: Visually and quantitatively compare the experimental VCD spectrum with the calculated spectrum for the chosen enantiomer (e.g., S). The spectrum for the opposite enantiomer (R) is simply the inverse of the calculated S spectrum.[15] A strong correlation confirms the absolute configuration.

Caption: Workflow for Absolute Configuration Determination using VCD.

Classical Chiroptical Methods: ORD and ECD

Optical Rotatory Dispersion (ORD) and Electronic Circular Dichroism (ECD) are older chiroptical techniques that measure the differential rotation and absorption, respectively, of polarized light across a range of ultraviolet-visible wavelengths.[20][21] These phenomena arise from electronic transitions within a molecule's chromophores.

• ORD measures the change in optical rotation with wavelength.[22]

• ECD measures the difference in absorption of left and right circularly polarized light.[21]

The characteristic peaks and troughs in ORD and ECD spectra are known as the Cotton effect.[21][22] The sign of the Cotton effect can be correlated with the stereochemistry of the molecule, often through empirical rules or comparison with known compounds.[23] Like VCD, modern ECD analysis is increasingly reliant on comparison with DFT-calculated spectra for more reliable assignments.[24][25]

For (2S)-2-(4-Iodophenoxy)propanoic acid, the aromatic ring and the carboxylic acid group are the key chromophores. While useful, ECD and ORD can be less definitive than VCD because electronic transitions are broader and less numerous than vibrational transitions, providing fewer data points for comparison.[13] Furthermore, they are highly sensitive to conformation and solvent effects, which can complicate interpretation.[20]

Comparative Analysis Summary

The choice of method depends on the nature of the sample, the available instrumentation, and the required level of certainty. For a molecule like (2S)-2-(4-Iodophenoxy)propanoic acid, both XRC and VCD are excellent choices.

Feature	Single-Crystal X-ray Crystallography (XRC)	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD) / Optical Rotatory Dispersion (ORD)
Sample State	Solid (single crystal)	Solution or neat liquid	Solution
Sample Amount	< 1 mg	5 - 15 mg (recoverable)	< 1 mg
Destructive?	No	No	No
Key Requirement	High-quality single crystal	Chiral molecule	Chiral molecule with a UV-Vis chromophore
Heavy Atom Reliance	Highly advantageous (for anomalous dispersion)	Not required, but calculations must account for it	Not required
Basis of Assignment	Direct 3D structure determination via anomalous dispersion effects	Comparison of experimental spectrum to DFT-calculated spectrum	Comparison to known compounds, empirical rules, or DFT calculations
Confidence Level	Very High (Definitive)	High to Very High	Moderate to High
Primary Limitation	Absolute need for a suitable single crystal	Requires access to VCD spectrometer and computational resources	Fewer data points than VCD; high sensitivity to conformation and solvent

Conclusion

For the definitive determination of the absolute configuration of (2S)-2-(4-Iodophenoxy)propanoic acid , Single-Crystal X-ray Crystallography is the preferred method. The presence of the iodine atom provides a strong anomalous scattering signal, allowing for an unambiguous assignment with a high degree of confidence via analysis of the Flack parameter.[3]

In cases where crystallization is unsuccessful, Vibrational Circular Dichroism offers an exceptionally powerful and reliable alternative.[14][16] By combining a solution-phase experimental measurement with first-principles DFT calculations, VCD provides a definitive assignment without the need for a crystalline sample. While ECD and ORD are valuable tools in the broader field of stereochemistry, for a novel compound requiring an unambiguous assignment, the structural richness of VCD spectra and the definitive nature of XRC make them the superior choices.

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Guide to the Chiral Analysis of (2S)-2-(4-Iodophenoxy)propanoic Acid: A Comparative Study of Optical Rotation and Alternative Methodologies

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The stereochemical identity of a pharmaceutical compound is a critical determinant of its pharmacological and toxicological profile. For chiral molecules such as (2S)-2-(4-Iodophenoxy)propanoic acid, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), the precise determination of its enantiomeric purity is not merely a quality control metric but a fundamental requirement for ensuring safety and efficacy.[1] This guide provides an in-depth analysis of optical rotation as a primary method for characterizing this compound, offers a detailed experimental protocol, and objectively compares this classical technique with modern chromatographic alternatives.

The Principle of Chirality and Optical Activity

Chirality is a geometric property of molecules that, like a pair of hands, are non-superimposable mirror images of each other.[2][3] These mirror-image isomers are known as enantiomers. While enantiomers share identical physical properties such as melting point and solubility in achiral environments, they exhibit a unique interaction with plane-polarized light.[4] This phenomenon, known as optical activity, is the ability of a chiral molecule to rotate the plane of polarized light.[5][6][7]

The measurement of this rotation is performed using an instrument called a polarimeter.[8][9]

• Dextrorotatory (+): An enantiomer that rotates the plane of polarized light clockwise.

• Levorotatory (-): An enantiomer that rotates the plane of polarized light counterclockwise.

For a given pair of enantiomers, the magnitude of rotation is identical, but the direction is opposite.[9][10] The measured observed rotation (α) is dependent on several factors. To standardize this measurement, the specific rotation [α] is calculated, which is an intrinsic physical property of a chiral compound.[11]

The specific rotation is defined by the Biot's law equation:

[α]Tλ = α / (l × c)

Where:

• [α] is the specific rotation.

• T is the temperature (commonly 20°C or 25°C).[11]

• λ is the wavelength of the light source (typically the sodium D-line at 589 nm).[8][11]

• α is the observed rotation in degrees.

• l is the path length of the sample tube in decimeters (dm).

• c is the concentration of the solution in grams per milliliter (g/mL) or grams per 100 mL (g/100mL).[1]

Optical Rotation Data for Aryloxypropanoic Acids

While a definitive, universally cited specific rotation value for pure (2S)-2-(4-Iodophenoxy)propanoic acid is not consistently available across the literature, we can analyze data from structurally analogous compounds to establish an expected range and understand the influence of experimental conditions. Aryloxypropanoic acids are known to exhibit significant optical activity.

Table 1: Comparative Specific Rotation Values of Related Aryloxypropanoic Acid Derivatives

Compound	Enantiomer	Specific Rotation [α]	Wavelength (λ)	Temp (°C)	Concentration (c)	Solvent
2-(4-Hydroxyphenoxy)propionic acid	Not Specified	Value dependent on enantiomer	D-line	25	Not Specified	Not Specified
n-Butyl 2-(4-hydroxyphenoxy)propionate	R-enantiomer	+57.6° (neat)	D-line	25	Neat Liquid	None
2-(2-Chlorophenoxy)propanoic acid	Racemic	0°	D-line	25	Not Applicable	Not Applicable

Note: Data for related compounds is used for illustrative purposes. The specific rotation of (2S)-2-(4-Iodophenoxy)propanoic acid must be determined empirically.

The solvent choice is particularly critical, as solute-solvent interactions, such as hydrogen bonding, can influence the conformation of the chiral molecule and thus significantly alter the observed optical rotation.[12][13][14][15] Therefore, consistency in the solvent system is paramount for reproducible results.

Experimental Protocol: High-Fidelity Measurement of Specific Rotation

This protocol outlines the steps for the accurate determination of the specific rotation of (2S)-2-(4-Iodophenoxy)propanoic acid. This procedure is designed as a self-validating system to ensure trustworthiness and reproducibility.

Instrument and System Preparation

• Instrument: Use a calibrated, high-precision polarimeter.

• Calibration Verification: Before measurement, verify the instrument's calibration using a certified quartz plate or a standard sucrose solution as specified by pharmacopeial standards (e.g., USP <781>).[1] A 10% sucrose solution should yield a rotation of approximately +66.5° at 20°C using the sodium D-line.[1]

• Temperature Control: Ensure the polarimeter's sample chamber is thermostatically controlled to a constant temperature (e.g., 20.0 ± 0.5 °C), as temperature fluctuations can impact the measurement.[8]

Sample Preparation

• Weighing: Accurately weigh a precise amount of (2S)-2-(4-Iodophenoxy)propanoic acid (e.g., 100-500 mg) using an analytical balance. The accuracy of this weight is critical for the final calculation.

• Dissolution: Quantitatively transfer the weighed sample into a 10.00 mL volumetric flask. Dissolve and bring to volume with a suitable, high-purity solvent (e.g., Ethanol, 95%). The choice of solvent should be documented and kept consistent across all measurements.

• Homogenization: Ensure the solution is thoroughly mixed and homogenous. Allow it to equilibrate to the measurement temperature.

Measurement Procedure

• Blank Measurement: First, fill a clean polarimeter cell (path length of 1.00 dm) with the pure solvent. Place it in the polarimeter and perform a "zero" or "blank" measurement to correct for any rotation caused by the solvent or the cell itself.

• Sample Measurement: Rinse the cell with the prepared sample solution before filling it. Ensure no air bubbles are present in the light path, as they will scatter light and cause erroneous readings.[8]

• Data Acquisition: Place the filled cell into the sample chamber and allow the reading to stabilize. Record the observed optical rotation (α). Perform at least three independent measurements and use the average value.

Calculation and Reporting

• Calculate Concentration (c): Convert the weight and volume into g/mL. For example, 250 mg in 10.00 mL is a concentration of 0.025 g/mL.

• Calculate Specific Rotation ([α]): Use the formula [α] = α / (l × c).

• Reporting: Report the result clearly stating all experimental parameters: e.g., [α]20D = +XX.X° (c = 0.025, Ethanol) .

Experimental Workflow Diagram

Caption: Workflow for Determining Specific Optical Rotation.

Comparative Analysis: Optical Rotation vs. Chiral HPLC

While polarimetry is a powerful tool for bulk analysis of optical purity, it is not without limitations. For rigorous quality control and the separation of enantiomers, Chiral High-Performance Liquid Chromatography (Chiral HPLC) serves as an essential orthogonal method.[16][17][18]

Table 2: Objective Comparison of Analytical Techniques for Chiral Purity

Feature	Polarimetry (Optical Rotation)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Measures the bulk rotation of plane-polarized light by all chiral molecules in solution.[1]	Physically separates enantiomers based on differential interactions with a chiral stationary phase (CSP).[18]
Information Provided	Provides the net optical rotation. From this, enantiomeric excess (ee) can be calculated if the specific rotation of the pure enantiomer is known.[10]	Directly separates and quantifies each enantiomer, providing a precise ee value. Can also detect and quantify chiral impurities.[16][19]
Sensitivity	Relatively low. Best suited for samples with high concentrations and significant enantiomeric excess.[20]	Very high. Can detect trace amounts of the undesired enantiomer (e.g., <0.1%).[19]
Accuracy & Precision	Highly dependent on precise control of temperature, concentration, and path length. Susceptible to errors from other optically active impurities.	High accuracy and precision. Less affected by temperature fluctuations. Resolution is dependent on method development (mobile phase, column).
Sample Throughput	High. Measurements are rapid (typically < 1 minute per sample).	Lower. Typical run times are 10-30 minutes per sample.
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and ongoing expenses for columns and high-purity solvents.

Logical Relationship of Chiral Analysis Methods

The two methods are best used in a complementary fashion. Polarimetry provides a quick, cost-effective confirmation of bulk chiral identity, while Chiral HPLC offers the high-resolution, quantitative data required for final quality assurance and regulatory submission.

Caption: Complementary Roles of Polarimetry and Chiral HPLC.

Conclusion and Best Practices

The determination of the optical rotation of (2S)-2-(4-Iodophenoxy)propanoic acid is a fundamental step in its chemical characterization. It provides a rapid and reliable measure of enantiomeric identity. However, for a complete and trustworthy assessment of chiral purity, this classical technique must be employed within a robust quality system.

Key Recommendations for Researchers:

• Establish a Standard: Empirically determine and document the specific rotation of a highly purified, reference-grade sample of (2S)-2-(4-Iodophenoxy)propanoic acid under strictly defined conditions (solvent, concentration, temperature, wavelength).

• Employ Orthogonal Methods: Do not rely solely on polarimetry. Use a validated Chiral HPLC method to confirm enantiomeric excess and screen for any chiral impurities that could confound optical rotation results.

• Adhere to Protocols: Strict adherence to standardized protocols, regular instrument calibration, and meticulous sample preparation are non-negotiable for generating data that is accurate, reproducible, and defensible.

By integrating these principles, researchers and drug development professionals can ensure the stereochemical integrity of their intermediates and final APIs, upholding the highest standards of scientific rigor and product quality.

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